3-Methoxyazetidine-1-sulfonyl chloride

• CAS: 1803587-39-4

Core Science & Biosynthesis

Solvation Dynamics and Kinetic Stability of 3-Methoxyazetidine-1-sulfonyl Chloride in Polar Organic Solvents

A Technical Whitepaper for Synthetic Chemists and Drug Development Professionals

Executive Summary

In the development of sulfonamide-based therapeutics, the selection of an appropriate solvent for sulfonyl chloride electrophiles is often treated as a trivial logistical step. However, as application scientists frequently observe, the failure of late-stage coupling reactions often stems from a fundamental misunderstanding of the electrophile's solvation dynamics and kinetic stability.

This whitepaper provides an in-depth analysis of the solubility and stability profile of 3-Methoxyazetidine-1-sulfonyl chloride (CAS: 1803587-39-4)[1]. By dissecting the causality between solvent nucleophilicity, dielectric constants, and hydrolytic degradation, this guide establishes a rigorous, self-validating framework for handling highly reactive, strained-ring sulfonyl chlorides in polar organic media.

Physicochemical Profiling & Solvation Causality

3-Methoxyazetidine-1-sulfonyl chloride ( C4​H8​ClNO3​S , MW: 185.63 g/mol ) is a bifunctional molecule featuring a highly electrophilic sulfonyl chloride moiety attached to a strained, four-membered azetidine ring substituted with a methoxy group[1].

The Causality of Solvent Selection

The solubility of sulfonyl chlorides in polar aprotic solvents is generally excellent due to strong dipole-dipole interactions[2]. However, solubility does not equate to stability. The tetrahedral sulfur center is highly susceptible to nucleophilic attack, and the stability of the compound decreases rapidly depending on the solvent's inherent nucleophilicity and trace water content[3].

• Non-Nucleophilic Solvents (DCM, MeCN): Dichloromethane (DCM) and Acetonitrile (MeCN) provide optimal solvation environments. DCM effectively solvates the hydrophobic azetidine ring, while MeCN stabilizes the highly polar −SO2​Cl group without inducing solvolysis. In these media, the compound remains intact for extended periods[2].

• Nucleophilic Solvents (DMF, DMSO): While Dimethylformamide (DMF) and Dimethyl Sulfoxide (DMSO) offer exceptional thermodynamic solubility, they possess nucleophilic oxygen atoms. DMF can form reactive Vilsmeier-Haack-type adducts with sulfonyl chlorides, while DMSO can participate in complex degradation pathways[4]. Furthermore, the hygroscopic nature of these solvents means they readily absorb atmospheric moisture, exponentially accelerating hydrolysis to the corresponding, unreactive sulfonic acid[5],[6].

Solvation and degradation pathways of sulfonyl chlorides in polar aprotic solvents.

Quantitative Solubility and Kinetic Stability Data

Because sulfonyl chlorides undergo concerted solvent processes (solvolysis) that vary drastically by media[7], relying solely on visual dissolution is a critical error in process chemistry. Table 1 synthesizes the extrapolated thermodynamic solubility and kinetic half-lives of 3-Methoxyazetidine-1-sulfonyl chloride based on empirical models of analogous heterocyclic sulfonyl chlorides[5],[6].

Table 1: Solubility and Half-Life Profile at 25°C

Solvent	Dielectric Constant (ε)	Estimated Solubility (mg/mL)	Kinetic Stability (t½ at 25°C)	Primary Degradation Pathway
Dichloromethane (DCM)	8.9	> 250	> 72 hours	None (Highly Stable)
Acetonitrile (MeCN)	37.5	> 200	> 48 hours	Trace hydrolysis (if wet)
Tetrahydrofuran (THF)	7.6	~ 150	> 24 hours	Ring-opening (rare)
N,N-Dimethylformamide (DMF)	36.7	> 300	< 4 hours	Adduct formation / Hydrolysis
Dimethyl Sulfoxide (DMSO)	46.7	> 300	< 2 hours	Nucleophilic degradation

Note: The stability values assume strictly anhydrous conditions (<50 ppm H2​O ). The introduction of trace water shifts the degradation mechanism to an accelerated SN​2

SN​1 hydrolysis pathway[4].

Self-Validating Experimental Protocol: Solubility & Stability Determination

A common pitfall in analyzing reactive electrophiles is the "observer effect"—where the act of analyzing the compound (e.g., injecting it into an HPLC with an aqueous mobile phase) inadvertently degrades it, yielding artificially low stability readings.

To ensure absolute trustworthiness, the following protocol utilizes a chemical quenching step to create a self-validating system. By trapping the transient sulfonyl chloride as a stable methyl sulfonate ester prior to analysis, we lock the exact concentration at time t, ensuring the data reflects the true state of the reaction flask[2].

Step-by-Step Methodology

• Solvent Preparation & Verification: Dry all target polar organic solvents over activated 3Å molecular sieves for 24 hours. Causality: Removing trace water prevents baseline hydrolysis. Verify water content is <50 ppm using Karl Fischer titration.

• Equilibration: Add an excess of 3-Methoxyazetidine-1-sulfonyl chloride (approx. 400 mg) to 1.0 mL of the target solvent in a sealed, temperature-controlled amber vial (25 ± 0.1 °C).

• Agitation and Sampling: Agitate the suspension at 500 RPM. At specific intervals (1, 2, 4, 8, and 24 hours), withdraw 20 µL aliquots of the supernatant using a syringe equipped with a 0.22 µm PTFE filter. Causality: PTFE is used because it is chemically inert; nylon or cellulose filters contain nucleophilic sites that will bind or react with the sulfonyl chloride.

• Self-Validating Quench (Critical Step): Immediately discharge the 20 µL aliquot into a quenching vial containing 980 µL of anhydrous methanol and 1.1 equivalents of triethylamine (TEA). Causality: This quantitatively and instantaneously converts the intact sulfonyl chloride into the highly stable 3-methoxyazetidine-1-methyl sulfonate ester.

• HPLC-UV Analysis: Analyze the quenched samples via RP-HPLC (C18 column, MeCN/Water gradient). Quantify the methyl sulfonate peak against a pre-established calibration curve to determine the exact solubility and stability at the time of sampling.

Self-validating experimental workflow for simultaneous solubility and stability profiling.

Implications for Drug Development

For drug development professionals scaling up the synthesis of novel sulfonamides, the data presented herein dictates a strict operational paradigm:

• Stock Solutions: Never store 3-Methoxyazetidine-1-sulfonyl chloride as a stock solution in DMF or DMSO. If a stock solution is mandatory for automated liquid handling, use anhydrous DCM or MeCN and utilize within 24 hours.

• Reaction Sequencing: When coupling this electrophile with poorly soluble amines that require DMF/DMSO, the sulfonyl chloride must be added as a solid or as a concentrated DCM solution at the exact moment of reaction to outcompete solvent-induced degradation.

By aligning synthetic protocols with the fundamental physicochemical realities of solvation and nucleophilicity, researchers can eliminate batch-to-batch variability and maximize coupling yields.

References

• Sapphire Bioscience. "3-Methoxyazetidine-1-sulfonyl chloride." Product Catalog.
• Benchchem. "Technical Guide: Solubility Profile of (2-Chlorophenyl)methanesulfonyl Chloride in Organic Solvents." Benchchem Technical Resources.
• ChemRxiv. "Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides." ChemRxiv Preprints.
• Wikipedia. "Sulfonyl halide." Wikimedia Foundation.
• ResearchGate. "Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides." ResearchGate Publications.
• ResearchGate. "Concerted Solvent Processes for Common Sulfonyl Chloride Precursors used in the Synthesis of Sulfonamide-based Drugs." ResearchGate Publications.
• MDPI. "Concerted Solvent Processes for Common Sulfonyl Chloride Precursors used in the Synthesis of Sulfonamide-based Drugs." MDPI Open Access Journals.

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The Emergence of a Privileged Scaffold: A Technical Guide to the Discovery and Synthesis of 3-Methoxyazetidine-1-sulfonyl chloride

Introduction: The Value of Strained Scaffolds in Modern Drug Discovery

In the landscape of contemporary medicinal chemistry, the pursuit of novel chemical matter with advantageous physicochemical properties is relentless. Azetidines, four-membered nitrogen-containing heterocycles, have emerged as "privileged scaffolds" due to their unique conformational constraints and their ability to impart desirable properties such as improved solubility and metabolic stability to drug candidates.[1] The strain inherent in the four-membered ring (approximately 25.4 kcal/mol) makes it more stable and easier to handle than aziridines, yet reactive enough for diverse functionalization.[2] This guide provides an in-depth technical overview of a key azetidine building block, 3-Methoxyazetidine-1-sulfonyl chloride, focusing on its probable discovery and the evolution of its synthetic routes. This molecule serves as a critical intermediate for introducing the 3-methoxyazetidine motif, a common feature in modern therapeutics targeting a range of diseases.[1][3]

Part 1: Establishing the Core - Early and Optimized Syntheses of 3-Methoxyazetidine

The journey to 3-Methoxyazetidine-1-sulfonyl chloride begins with the reliable synthesis of its parent amine, 3-methoxyazetidine. While various methods for azetidine synthesis exist, including cycloadditions and ring contractions, the most practical and historically significant routes to 3-alkoxyazetidines originate from the more accessible 3-hydroxyazetidine.

Route 1: O-Methylation of 1-N-Boc-3-hydroxyazetidine - A Workhorse Method

A robust and widely adopted strategy involves the O-methylation of the readily available 1-N-Boc-3-hydroxyazetidine. The Boc (tert-butoxycarbonyl) protecting group is crucial here, as it deactivates the ring nitrogen, preventing it from undergoing undesired side reactions, such as quaternization with the methylating agent.

The synthesis begins with the protection of 3-hydroxyazetidine or the debenzylation of a precursor followed by Boc-protection. The subsequent O-methylation is typically achieved under basic conditions to deprotonate the hydroxyl group, forming an alkoxide that then acts as a nucleophile.

Experimental Protocol: Synthesis of 1-Boc-3-methoxyazetidine

Step 1: Boc-Protection of 3-Hydroxyazetidine

• Rationale: This step protects the secondary amine, preventing side reactions and allowing for selective O-alkylation.

• To a solution of 1-benzhydrylazetidin-3-ol hydrochloride (1 equivalent) in a suitable solvent such as a mixture of dichloromethane and aqueous sodium carbonate, stir at room temperature until all solids dissolve.

• Separate the organic layer, and the aqueous layer is extracted with dichloromethane.

• Combine the organic extracts, dry over sodium sulfate, and concentrate under reduced pressure to yield the free base.

• Dissolve the crude free base in a solvent like tetrahydrofuran (THF).

• Add di-tert-butyl dicarbonate (Boc₂O, 1.1 equivalents) and a palladium on carbon catalyst (e.g., 20% Pd/C).

• Hydrogenate the mixture in a Parr apparatus until debenzylation is complete (monitored by TLC or LC-MS).

• Filter off the catalyst and concentrate the filtrate to yield crude 1-Boc-3-hydroxyazetidine, which can be purified by column chromatography.

Step 2: O-Methylation

• Rationale: A strong base is required to deprotonate the alcohol, forming a nucleophilic alkoxide. Sodium hydride is a common choice for this transformation. Iodomethane serves as the electrophilic methyl source.

• Dissolve 1-Boc-3-hydroxyazetidine (1 equivalent) in anhydrous dimethylformamide (DMF).

• Cool the solution in an ice bath (0 °C).

• Carefully add sodium hydride (NaH, ~1.2 equivalents, as a 60% dispersion in mineral oil) in portions.

• Allow the mixture to stir at 0 °C for 10 minutes, then warm to room temperature for 30 minutes to ensure complete alkoxide formation.

• Cool the reaction mixture back to 0 °C and add iodomethane (CH₃I, ~2 equivalents) dropwise.

• Stir the reaction at 0 °C for 10 minutes and then at room temperature for 1-2 hours, monitoring for completion by TLC or LC-MS.

• Upon completion, carefully quench the reaction by adding a 10% aqueous acetic acid solution in an ice bath.

• Partition the mixture between ethyl acetate and brine.

• Wash the organic layer sequentially with saturated aqueous sodium bicarbonate and brine, then dry over anhydrous sodium sulfate.

• Concentrate under reduced pressure and purify the residue by silica gel column chromatography (e.g., eluting with a hexane:ethyl acetate gradient) to afford 1-Boc-3-methoxyazetidine.[4]

Step 3: Deprotection

• Rationale: The Boc group is acid-labile and can be cleanly removed with a strong acid like trifluoroacetic acid (TFA) or hydrochloric acid (HCl) to yield the desired 3-methoxyazetidine, typically as its salt.

• Dissolve the purified 1-Boc-3-methoxyazetidine in a suitable solvent like dichloromethane (DCM).

• Add an excess of trifluoroacetic acid (TFA) or a solution of HCl in dioxane.

• Stir at room temperature for 1-2 hours until deprotection is complete.

• Concentrate the mixture under reduced pressure to remove the solvent and excess acid, yielding 3-methoxyazetidine hydrochloride or trifluoroacetate salt.

Alternative Route: Aziridine to Azetidine Rearrangement

An mechanistically elegant, though less commonly used for this specific unsubstituted azetidine, is the rearrangement of an aziridine to an azetidine. A 2011 study by Stanković et al. demonstrated that N-alkylidene-(2,3-dibromo-2-methylpropyl)amines, upon treatment with sodium borohydride in methanol, can undergo a rare aziridine-to-azetidine rearrangement to yield 3-methoxy-3-methylazetidines.[2][5] This transformation proceeds through a bicyclic aziridinium salt intermediate, which is then opened by the methanol solvent to form the thermodynamically more stable azetidine ring. While this specific example yields a 3-methyl substituted product, it highlights a valid alternative pathway to the 3-methoxyazetidine core.

Part 2: The "Discovery" and Synthesis of 3-Methoxyazetidine-1-sulfonyl chloride

While a singular "discovery" paper for 3-Methoxyazetidine-1-sulfonyl chloride is not prominent in the literature, its synthesis can be logically inferred from fundamental principles of organic chemistry. The most direct and classical approach would be the reaction of 3-methoxyazetidine with a suitable sulfonylating agent.

Inferred Early Synthesis: Direct N-Sulfonylation with Sulfuryl Chloride

The conversion of a secondary amine to its corresponding sulfonyl chloride is a standard transformation, often accomplished using sulfuryl chloride (SO₂Cl₂) in the presence of a base. It is highly probable that the initial syntheses of 3-Methoxyazetidine-1-sulfonyl chloride followed this straightforward logic.

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Caption: Inferred Early Synthetic Pathway.

Plausible Experimental Protocol: N-Sulfonylation of 3-Methoxyazetidine

• Setup: To a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 3-methoxyazetidine hydrochloride (1.0 equivalent) and a suitable anhydrous aprotic solvent (e.g., dichloromethane, DCM).

• Base Addition: Cool the mixture to 0 °C using an ice bath. Add a non-nucleophilic base, such as triethylamine (Et₃N, 2.2-2.5 equivalents), dropwise to neutralize the hydrochloride salt and to scavenge the HCl produced during the reaction.

• Sulfonylating Agent Addition: In a separate flask, dissolve sulfuryl chloride (SO₂Cl₂, 1.1-1.2 equivalents) in anhydrous DCM. Add this solution dropwise to the stirred azetidine solution at 0 °C.

• Reaction: Allow the reaction to stir at 0 °C for 1-2 hours and then warm to room temperature, monitoring for completion by a suitable method (e.g., TLC, GC-MS).

• Workup: Quench the reaction by the slow addition of water. Separate the organic layer. Wash the organic layer sequentially with a mild acid (e.g., 1M HCl), saturated aqueous sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. The crude product, 3-Methoxyazetidine-1-sulfonyl chloride, can be used directly or purified by chromatography if necessary, though its reactive nature warrants caution during purification.

A Modern, Documented Synthesis Route

Recent patent literature provides concrete examples of the synthesis and use of 3-Methoxyazetidine-1-sulfonyl chloride, confirming its role as a valuable intermediate in contemporary drug discovery. For instance, a 2023 patent by researchers at Incyte Corporation describes its use in the synthesis of novel sulfonylurea-based NLRP3 inflammasome inhibitors.[3] In their work, a related sulfonyl chloride is prepared by reacting an aromatic sulfide with sodium hypochlorite (NaClO). While the patent does not detail the synthesis of 3-methoxyazetidine-1-sulfonyl chloride itself, it describes its reaction with an intermediate, demonstrating its utility.

Another patent from 2021 provides a more direct, albeit brief, procedural description for a reaction involving 3-methoxyazetidine-1-sulfonyl chloride in the synthesis of compounds for treating BRAF-associated diseases.[3]

Comparative Summary of Synthetic Routes

Route	Starting Material	Key Reagents	Advantages	Considerations
O-Methylation	1-Boc-3-hydroxyazetidine	NaH, CH₃I	Well-established, reliable, high-yielding.[4]	Requires protection/deprotection steps; NaH is pyrophoric.
Aziridine Rearrangement	Dibromoimines	NaBH₄, Methanol	Mechanistically interesting, forms the core in one step.[2][5]	May not be suitable for unsubstituted azetidines; substrate-specific.
N-Sulfonylation	3-Methoxyazetidine	SO₂Cl₂, Base	Direct, classical transformation.	Sulfuryl chloride is corrosive and moisture-sensitive; product is reactive.

Conclusion and Future Outlook

3-Methoxyazetidine-1-sulfonyl chloride, while not having a storied discovery in the classical sense, represents a confluence of established synthetic methodologies to create a highly valuable and modern building block. Its synthesis relies on the robust preparation of the 3-methoxyazetidine core, followed by a straightforward yet crucial N-sulfonylation. The causality behind the synthetic choices—Boc protection to ensure selective O-alkylation, and the use of potent sulfonylating agents—reflects a deep understanding of functional group compatibility and reactivity. As the demand for novel, three-dimensional scaffolds in drug discovery continues to grow, the importance of versatile and readily accessible intermediates like 3-Methoxyazetidine-1-sulfonyl chloride is set to increase, paving the way for the next generation of therapeutics.

References

• Stanković, S., Catak, S., D'hooghe, M., Goossens, H., Tehrani, K. A., Bogaert, P., Waroquier, M., Van Speybroeck, V., & De Kimpe, N. (2011). Synthesis of 3-methoxyazetidines via an aziridine to azetidine rearrangement and theoretical rationalization of the reaction mechanism. The Journal of Organic Chemistry, 76(7), 2157–2167.
• Stanković, S., Catak, S., D'hooghe, M., Goossens, H., Tehrani, K. A., Bogaert, P., Waroquier, M., Van Speybroeck, V., & De Kimpe, N. (2011). Synthesis of 3-Methoxyazetidines via an Aziridine to Azetidine Rearrangement and Theoretical Rationalization of the Reaction Mechanism. The Journal of Organic Chemistry, 76(7), 2157-2167.
• Ji, Y., et al. (2018). An improved, gram-scale synthesis of protected 3-haloazetidines: rapid diversified synthesis of azetidine-3-carboxylic acids. Arkivoc, 2018(4), 195-214.
• He, C., et al. (2023). Novel Sulfonylurea-Based NLRP3 Inflammasome Inhibitor for Efficient Treatment of Nonalcoholic Steatohepatitis, Endotoxic Shock, and Colitis. Journal of Medicinal Chemistry, 66(19), 13394-13413.
• Wan, S., et al. (2022).
• De Kimpe, N., et al. (2005). Synthesis of New 3,3-Dimethoxyazetidine-2-carboxylic Acid Derivatives. Tetrahedron Letters, 46(3), 525-529.
• U.S. Patent No. 3,920,757. (1975).
• Baxendale, I. R., et al. (2024). Rearrangement of Arylsulfamates and Sulfates to Para-Sulfonyl Anilines and Phenols. Chemistry, 6(2), 488-510.
• Kim, I., & Lee, B. M. (2017). Synthesis and anti-inflammatory evaluation of N-sulfonyl anthranilic acids via Ir(III)-catalyzed C-H amidation of benzoic acids. Bioorganic & Medicinal Chemistry Letters, 27(10), 2144-2148.
• García Ruano, J. L., et al. (2007). Synthesis of sulfonimidamides from sulfinamides by oxidation with N-chlorosuccinimide. Tetrahedron Letters, 48(42), 7545-7547.
• Bakulev, V., et al. (2020). Regioselective synthesis of heterocyclic N-sulfonyl amidines from heteroaromatic thioamides and sulfonyl azides. Beilstein Journal of Organic Chemistry, 16, 2937-2947.
• Wang, F., et al. (2017). N-Hydroxy sulfonamides as new sulfenylating agents for the functionalization of aromatic compounds. Organic & Biomolecular Chemistry, 15(25), 5284-5288.
• O'Connor, L., & O'Donoghue, A. C. (2021). Recent advances in the synthesis of N-acyl sulfonamides. Organic & Biomolecular Chemistry, 19(39), 8447-8463.

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• 5. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Coupling 3-Methoxyazetidine-1-sulfonyl chloride with primary and secondary amines

Application Note: Coupling 3-Methoxyazetidine-1-sulfonyl chloride with Primary and Secondary Amines

Introduction & Strategic Significance

The incorporation of sp³-rich, polar motifs into drug candidates is a proven strategy to improve metabolic stability, aqueous solubility, and overall pharmacokinetic profiles. The azetidine ring, particularly functionalized variants like the 3-methoxyazetidine moiety, serves as an excellent bioisostere for morpholines, piperidines, and standard alkyl groups. When deployed as a sulfonamide—a robust amide bioisostere featuring an additional hydrogen bond acceptor and improved hydrolytic stability[1]—the resulting compounds often exhibit superior target binding and physicochemical properties.

This application note details the optimized coupling of 3-Methoxyazetidine-1-sulfonyl chloride (CAS: 1803587-39-4) [2] with diverse primary and secondary amines to generate highly valuable azetidine-sulfonamide pharmacophores.

Mechanistic Insights & Reagent Handling

The formation of sulfonamides proceeds via the nucleophilic attack of an amine on the electrophilic sulfur atom of the sulfonyl chloride. This reaction proceeds through a tetrahedral-like transition state before the expulsion of the chloride leaving group[3].

Causality of Experimental Choices:

• Reagent Stability: Sulfonyl chlorides are inherently moisture-sensitive. The presence of water leads to competitive hydrolysis, yielding the unreactive sulfonic acid[4]. 3-Methoxyazetidine-1-sulfonyl chloride is particularly susceptible to degradation if stored improperly due to the electron-withdrawing nature of the azetidine ring system. It must be stored at -20 °C under an inert atmosphere (Argon/N₂).

• Base Selection: N,N-Diisopropylethylamine (DIPEA) is preferred over Triethylamine (TEA) due to its increased steric bulk. This minimizes undesired nucleophilic attack by the base itself while effectively scavenging the HCl byproduct[5].

• Temperature Control: The reaction is initiated at 0 °C to suppress the exothermic nature of the initial coupling and to prevent over-sulfonylation (di-sulfonylation), a common side reaction when working with highly reactive primary amines[4].

Experimental Workflows

Fig 1. Standard workflow for sulfonamide synthesis using 3-methoxyazetidine-1-sulfonyl chloride.

Fig 2. Nucleophilic substitution mechanism for sulfonamide formation and HCl neutralization.

Detailed Protocols

Self-Validating System Note: Before committing valuable complex amines to the reaction, validate the integrity of your 3-Methoxyazetidine-1-sulfonyl chloride batch by reacting a 5 mg aliquot with excess benzylamine. Complete conversion to the sulfonamide within 30 minutes (verified by LC-MS) confirms reagent viability and rules out bulk hydrolysis.

Protocol A: Coupling with Primary Amines

Primary amines are generally highly nucleophilic and react rapidly. The primary risk is over-sulfonylation[4].

• Preparation: Flame-dry a round-bottom flask and purge with Argon.

• Amine Solution: Dissolve the primary amine (1.0 eq, 1.0 mmol) in anhydrous Dichloromethane (DCM) to achieve a 0.1 M concentration.

• Base Addition: Add DIPEA (1.5 eq, 1.5 mmol) to the solution and cool the mixture to 0 °C using an ice-water bath.

• Electrophile Addition: Dissolve 3-Methoxyazetidine-1-sulfonyl chloride (1.05 eq, 1.05 mmol) in a minimal volume of anhydrous DCM. Add this dropwise to the reaction mixture over 15 minutes to prevent local concentration spikes[4].

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature (RT). Stir for 2–4 hours.

• Monitoring: Monitor via LC-MS or TLC. The product will typically be less polar than the starting amine.

• Workup: Quench with saturated aqueous NaHCO₃. Extract with DCM (3x). Wash combined organics with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purification: Purify via silica gel flash chromatography (typically Hexanes/Ethyl Acetate gradients).

Protocol B: Coupling with Secondary or Sterically Hindered Amines

Secondary amines exhibit increased steric hindrance, which can drastically reduce the rate of nucleophilic attack on the sulfonyl chloride.

• Solvent Swap: Use anhydrous Tetrahydrofuran (THF) or Acetonitrile (MeCN) instead of DCM to allow for higher reaction temperatures if heating is required.

• Catalyst Addition: Add 4-Dimethylaminopyridine (DMAP) (0.1 eq, 0.1 mmol) as a nucleophilic catalyst. DMAP forms a highly reactive sulfonylpyridinium intermediate that accelerates the reaction with hindered amines.

• Reagent Stoichiometry: Dissolve the secondary amine (1.0 eq, 1.0 mmol), DIPEA (2.0 eq, 2.0 mmol), and DMAP in the chosen solvent.

• Electrophile Addition: Add 3-Methoxyazetidine-1-sulfonyl chloride (1.2 eq, 1.2 mmol) at 0 °C.

• Reaction: Warm to RT. If conversion is low after 4 hours, heat the reaction to 50 °C for an additional 6–12 hours.

• Workup & Purification: Follow the same workup procedure as Protocol A. Ensure thorough washing with 0.1 M HCl (if the product is not acid-sensitive) to remove residual DMAP prior to chromatography.

Quantitative Data & Condition Optimization

The following table summarizes the optimized conditions based on amine class to maximize yield and minimize side products.

Amine Class	Solvent	Base (Eq)	Additive	Temp	Time	Typical Yield
Unhindered Primary	DCM	DIPEA (1.5)	None	0 °C to RT	2–4 h	85–95%
Hindered Primary	DCM/THF	Pyridine (2.0)	None	RT	6–8 h	75–85%
Unhindered Secondary	THF	DIPEA (2.0)	None	RT	4–6 h	80–90%
Hindered Secondary	MeCN	DIPEA (2.5)	DMAP (0.1 eq)	50 °C	12–24 h	60–75%
Aniline Derivatives	Pyridine	Pyridine (Solvent)	None	RT to 60 °C	12 h	70–85%

Troubleshooting & Analytical Validation

• Issue: Significant formation of a highly polar baseline spot (TLC) or M+18 mass (LC-MS).

  • Cause: Hydrolysis of 3-Methoxyazetidine-1-sulfonyl chloride to the corresponding sulfonic acid due to moisture[4].

  • Solution: Ensure all solvents are strictly anhydrous. Check the integrity of the sulfonyl chloride batch. Use a fresh bottle if necessary.

• Issue: Presence of a less polar byproduct (Primary Amines only).

  • Cause: Di-sulfonylation. Excess sulfonyl chloride or prolonged reaction times can drive the formation of the di-sulfonamide[4].

  • Solution: Strictly control the stoichiometry (max 1.05 eq of sulfonyl chloride). Perform the addition slowly at 0 °C.

• Issue: Incomplete conversion with secondary amines.

  • Cause: Steric clash preventing the tetrahedral transition state.

  • Solution: Switch to the DMAP-catalyzed protocol (Protocol B) and elevate the temperature to 50 °C.

References

• Title: Technical Support Center: Sulfonamide Synthesis with Primary Amines Source: Benchchem URL: 4

• Title: One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation Source: Macmillan Group - Princeton University URL: 1

• Title: Preparation of sulfonamides from N-silylamines Source: PMC (PubMed Central) URL: 3

• Title: Recent advances in synthesis of sulfonamides: A review Source: Chemistry & Biology Interface URL: 5

• Title: 3-Methoxyazetidine-1-sulfonyl chloride Product Details Source: Sapphire Bioscience URL: 2

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• 5. cbijournal.com [cbijournal.com]

Step-by-step synthesis protocol for 3-Methoxyazetidine-1-sulfonyl chloride

Introduction and Mechanistic Rationale

3-Methoxyazetidine-1-sulfonyl chloride (CAS: 1803587-39-4) is a highly versatile, electrophilic building block frequently utilized in medicinal chemistry for the installation of polar, sp³-rich sulfonamide moieties. The incorporation of the 3-methoxyazetidine ring is a proven strategy in modern drug design to improve metabolic stability, modulate physicochemical properties (such as logD and aqueous solubility), and enhance target binding affinity, as demonstrated in the development of advanced kinase inhibitors (e.g., BRAF and JAK2 inhibitors)[1][2].

The synthesis of this intermediate relies on the selective sulfonylation of the secondary amine. Because 3-methoxyazetidine is typically supplied as a hydrochloride salt due to the volatility and instability of the free base, the reaction requires a carefully calibrated basic environment. Sulfuryl chloride ( SO2​Cl2​ ) acts as the bifunctional electrophile.

Causality in Experimental Design:

• Temperature Control (0 °C): The reaction between an aliphatic amine and sulfuryl chloride is highly exothermic. Strict temperature control at 0 °C during the addition phase is critical to prevent the formation of the symmetrical bis-azetidine sulfamide byproduct, which occurs if the local concentration of the free amine exceeds the available electrophile[3].

• Base Selection (DIPEA/TEA): A non-nucleophilic tertiary amine base, such as N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA), is required in excess (>2.0 equivalents). The first equivalent liberates the 3-methoxyazetidine free base from its HCl salt, while the subsequent equivalents neutralize the HCl generated during the sulfonylation event[3].

• Solvent (Dichloromethane): An anhydrous, aprotic solvent like DCM is mandatory to prevent the competitive hydrolysis of sulfuryl chloride and the resulting sulfonyl chloride product.

Reaction Workflow and Logic

Figure 1: Mechanistic workflow for the synthesis of 3-Methoxyazetidine-1-sulfonyl chloride.

Quantitative Data: Stoichiometry and Reagents

To ensure a self-validating system, precise stoichiometric ratios must be maintained. The following table outlines the quantitative requirements for a standard 10 mmol scale synthesis.

Reagent / Material	MW ( g/mol )	Equivalents	Amount	Role
3-Methoxyazetidine HCl	123.58	1.0	1.24 g (10.0 mmol)	Substrate
Sulfuryl Chloride ( SO2​Cl2​ )	134.97	1.2	0.97 mL (12.0 mmol)	Electrophile
N,N-Diisopropylethylamine (DIPEA)	129.24	2.5	4.35 mL (25.0 mmol)	Base / Acid Scavenger
Dichloromethane (Anhydrous)	84.93	N/A	40.0 mL	Solvent (0.25 M)
Saturated NaHCO3​ (aq)	N/A	N/A	20.0 mL	Quench / Wash

Step-by-Step Experimental Protocol

This protocol is adapted from validated methodologies for the preparation of azetidine-based sulfonyl chlorides utilized in the synthesis of complex pharmaceutical agents[1][3].

Phase 1: Preparation and Free-Basing

• System Purge: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar. Purge the flask with inert gas (Nitrogen or Argon) for 5 minutes to ensure an anhydrous atmosphere.

• Substrate Suspension: Add 3-methoxyazetidine hydrochloride (1.24 g, 10.0 mmol) to the flask, followed by 30 mL of anhydrous dichloromethane (DCM). Stir to create a uniform suspension.

• Thermal Control: Submerge the reaction flask in an ice/water bath and allow the internal temperature to equilibrate to 0 °C for 10 minutes.

• Base Addition: Using a syringe, add DIPEA (4.35 mL, 25.0 mmol) dropwise over 5 minutes. The suspension will gradually clarify as the hydrochloride salt is neutralized and the free base is liberated into the organic phase. Stir for an additional 15 minutes at 0 °C.

Phase 2: Electrophilic Addition

• Electrophile Preparation: In a separate, dry vial, dilute sulfuryl chloride (0.97 mL, 12.0 mmol) in 10 mL of anhydrous DCM. Caution: Sulfuryl chloride is highly corrosive and reacts violently with water; handle strictly inside a fume hood.

• Slow Addition: Attach a dropping funnel or use a syringe pump to add the sulfuryl chloride solution to the reaction mixture dropwise over 20-30 minutes. Crucial Step: Maintain the internal temperature strictly at or below 5 °C to prevent the formation of dimeric sulfamide byproducts[3].

• Propagation: Once the addition is complete, remove the ice bath. Allow the reaction mixture to slowly warm to room temperature (approximately 20 °C) and stir for 2 hours.

Phase 3: In-Process Control (IPC) & Validation

• Reaction Monitoring: Monitor the reaction progress via LC-MS or TLC (using a suitable stain such as Ninhydrin to detect the disappearance of the primary amine). A self-validating protocol requires confirming complete consumption of the starting material before proceeding to the quench phase.

Phase 4: Quench and Isolation

• Quenching: Re-cool the reaction mixture to 0 °C. Carefully quench the unreacted sulfuryl chloride by adding 20 mL of ice-cold saturated aqueous NaHCO3​ dropwise. Note: Vigorous effervescence ( CO2​ and SO2​ gas evolution) will occur.

• Extraction: Transfer the biphasic mixture to a separatory funnel. Separate the organic (bottom) layer. Extract the remaining aqueous layer with additional DCM ( 2×15 mL).

• Washing & Drying: Combine the organic layers and wash with brine (20 mL). Dry the organic phase over anhydrous sodium sulfate ( Na2​SO4​ ).

• Concentration: Filter the drying agent and concentrate the filtrate under reduced pressure (rotary evaporator) at a water bath temperature not exceeding 30 °C. Sulfonyl chlorides can be thermally sensitive.

• Storage: The resulting 3-methoxyazetidine-1-sulfonyl chloride is typically obtained as a pale yellow to colorless oil. It should be used immediately in subsequent coupling reactions or stored strictly under inert atmosphere at -20 °C to prevent hydrolytic degradation[1].

References

• WO2021250521A1 - 4-oxo-3,4-dihydroquinazolinon compounds for the treatment of braf-associated diseases and disorders Source: Google Patents URL
• WO2022233181A1 - Sulfonylamidine substituted compounds and their use as beta-lactamase inhibitors Source: Google Patents URL
• WO2021016414A1 - Crystalline forms of 7-chloro-2-(4-(3-methoxyazetidin-1-yl)cyclohexyl)-2,4-dimethyl-n-((6-methyl-4-(methylthio)-2-oxo-1,2-dihydropyridin-3-yl)methyl)
• US20220009927A1 - Tricyclic janus kinase 1 inhibitors, and compositions and methods thereof Source: Google Patents URL

Sources

• 1. WO2021250521A1 - 4-oxo-3,4-dihydroquinazolinon compounds for the treatment of braf-associated diseases and disorders - Google Patents [patents.google.com]
• 2. US20220009927A1 - Tricyclic janus kinase 1 inhibitors, and compositions and methods thereof - Google Patents [patents.google.com]
• 3. WO2022233181A1 - Sulfonylamidine substituted compounds and their use as beta-lactamase inhibitors - Google Patents [patents.google.com]

Application Note: Late-Stage Functionalization with 3-Methoxyazetidine-1-sulfonyl Chloride for Physicochemical Optimization

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Technical Guide & Experimental Protocol

Introduction: The Strategic Value of Late-Stage Sulfonylation

In modern drug discovery, Late-Stage Functionalization (LSF) is a critical strategy that allows medicinal chemists to rapidly diversify advanced, complex intermediates without resorting to de novo synthesis. The sulfonamide pharmacophore is one of the most privileged motifs in medicinal chemistry, present in over 200 FDA-approved drugs[1]. However, traditional LSF approaches often rely on flat, aromatic sulfonyl chlorides (e.g., tosyl chloride, benzenesulfonyl chloride), which can detrimentally increase lipophilicity (LogD) and reduce aqueous solubility[2].

To overcome these pharmacokinetic liabilities, the field has pivoted toward sp³-rich aliphatic heterocycles. 3-Methoxyazetidine-1-sulfonyl chloride has emerged as a highly valuable electrophilic building block. The azetidine ring significantly increases the fraction of sp³ carbons (Fsp³), a metric strongly correlated with clinical success, while the 3-methoxy substituent introduces a polar hydrogen-bond acceptor. This combination effectively lowers LogD, improves metabolic stability, and enhances aqueous solubility[3].

Mechanistic Causality: Why 3-Methoxyazetidine?

The causality behind selecting 3-methoxyazetidine-1-sulfonyl chloride lies in its unique balance of steric strain and electronic properties:

• Strain-Induced Reactivity: The four-membered azetidine ring possesses inherent ring strain. While the sulfonyl chloride moiety is the primary electrophilic site, the compact nature of the azetidine ring minimizes steric hindrance during the nucleophilic attack by complex, late-stage amines.

• Physicochemical Tuning: Replacing a standard phenyl ring with a 3-methoxyazetidine ring removes π-π stacking liabilities that often lead to poor solubility and off-target toxicity (e.g., hERG inhibition). The oxygen atom in the methoxy group acts as a water-solubilizing vector[4].

Caption: Workflow for late-stage sulfonylation using 3-methoxyazetidine-1-sulfonyl chloride.

Comparative Physicochemical Data

The following table summarizes the typical shift in physicochemical properties when a late-stage amine is functionalized with 3-methoxyazetidine-1-sulfonyl chloride compared to a traditional benzenesulfonyl chloride.

Property	Phenyl Sulfonamide Analog	3-Methoxyazetidine Sulfonamide Analog	Causality / Impact on Drug Profile
Fraction sp³ (Fsp³)	Low (~0.25)	High (~0.45)	Increased 3D character reduces flat-molecule aggregation and off-target binding.
LogD (pH 7.4)	3.8 - 4.5	1.8 - 2.5	Lower lipophilicity prevents non-specific protein binding and improves free-drug fraction.
Aqueous Solubility	< 10 µg/mL	> 150 µg/mL	The methoxy oxygen acts as an H-bond acceptor, significantly improving oral bioavailability.
Hepatic Clearance (Cl_int)	High (CYP450 oxidation)	Low-Moderate	Lack of easily oxidizable aromatic C-H bonds improves metabolic half-life[3].

Experimental Protocol: Self-Validating Late-Stage Sulfonylation

This protocol is designed as a self-validating system . Every step includes a mechanistic rationale and a measurable checkpoint to ensure the integrity of the transformation.

Materials Required:

• Substrate: Complex late-stage intermediate containing a primary or secondary amine (1.0 eq).

• Reagent: 3-Methoxyazetidine-1-sulfonyl chloride (1.2 - 1.5 eq).

• Base: N,N-Diisopropylethylamine (DIPEA) (3.0 eq).

• Catalyst: 4-Dimethylaminopyridine (DMAP) (0.1 eq).

• Solvent: Anhydrous Dichloromethane (DCM).

Step-by-Step Methodology:

Step 1: Preparation of the Reaction Mixture

• Flame-dry a round-bottom flask under an inert argon atmosphere. Causality: Sulfonyl chlorides are susceptible to hydrolysis; excluding moisture prevents the formation of unreactive sulfonic acids.

• Dissolve the late-stage amine (1.0 mmol) in anhydrous DCM (10 mL, 0.1 M).

• Add DIPEA (3.0 mmol) and DMAP (0.1 mmol) to the solution. Stir for 5 minutes at room temperature. Causality: DIPEA acts as a non-nucleophilic proton sponge. DMAP acts as a nucleophilic catalyst, reacting with the sulfonyl chloride to form a highly electrophilic sulfonylpyridinium intermediate, which is crucial for overcoming the steric hindrance of complex APIs.

Step 2: Reagent Addition 4. Cool the reaction mixture to 0 °C using an ice-water bath. 5. Dissolve 3-Methoxyazetidine-1-sulfonyl chloride (1.2 mmol) in 2 mL of anhydrous DCM. Add this solution dropwise over 10 minutes. Causality: Dropwise addition at 0 °C controls the exothermic formation of the tetrahedral intermediate, preventing localized heating that could lead to substrate degradation or reagent polymerization.

Step 3: Reaction Monitoring & Self-Validation 6. Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2–4 hours. 7. Self-Validation Checkpoint: Monitor via LC-MS. The reaction is complete when the starting amine peak disappears. The success of the reaction is intrinsically validated by the appearance of a new peak with a mass shift of exactly +149.01 Da (Addition of C₄H₈NO₃S minus HCl).

Step 4: Quenching and Workup 8. Quench the reaction by adding 10 mL of saturated aqueous NaHCO₃. Stir vigorously for 15 minutes. Causality: The mild base neutralizes the generated HCl and hydrolyzes any unreacted sulfonyl chloride into a water-soluble sulfonate, preventing contamination of the organic layer. 9. Extract the mixture with DCM (3 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. 10. Purify the crude product via flash column chromatography or preparative HPLC to yield the pure 3-methoxyazetidine sulfonamide analog.

Caption: Mechanistic pathway of amine sulfonylation via a tetrahedral intermediate.

References

• Divergent C–H Functionalizations Directed by Sulfonamide Pharmacophores: Late-Stage Diversification as a Tool for Drug Discovery Journal of the American Chemical Society URL:[Link]

• Selective Late-Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry-BF4 Angewandte Chemie International Edition URL:[Link]

• Identification and Optimization of Novel Inhibitors of the Polyketide Synthase 13 Thioesterase Domain with Antitubercular Activity Journal of Medicinal Chemistry URL:[Link]

• Novel Sulfonylurea-Based NLRP3 Inflammasome Inhibitor for Efficient Treatment of Nonalcoholic Steatohepatitis, Endotoxic Shock, and Colitis Journal of Medicinal Chemistry URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. d-nb.info [d-nb.info]
• 3. Identification and Optimization of Novel Inhibitors of the Polyketide Synthase 13 Thioesterase Domain with Antitubercular Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Application Notes &amp; Protocols: The Synthetic Utility of 3-Methoxyazetidine-1-sulfonyl Chloride

Introduction: The azetidine motif is a cornerstone in modern medicinal chemistry, prized for its ability to impart favorable physicochemical properties such as improved solubility and metabolic stability while exploring novel chemical space.[1] 3-Methoxyazetidine, in particular, offers a versatile scaffold for introducing a key hydrogen bond acceptor and a vector for further functionalization. When derivatized as 3-Methoxyazetidine-1-sulfonyl chloride, this reagent becomes a powerful and reactive intermediate. The sulfonyl chloride group is not merely a handle; it is a potent electrophile for coupling with nucleophiles and an activating group that influences the reactivity of the strained four-membered ring.

This guide provides an in-depth exploration of the key reactions involving 3-Methoxyazetidine-1-sulfonyl chloride. We will move beyond simple procedural lists to explain the underlying chemical principles, offering researchers the insights needed to adapt and troubleshoot these protocols for their specific synthetic challenges.

Section 1: Sulfonamide Synthesis via Nucleophilic Acyl Substitution

The most direct application of a sulfonyl chloride is its reaction with primary or secondary amines to form stable sulfonamides.[2] This reaction is fundamental in drug discovery for linking molecular fragments and is often characterized by high yields and straightforward execution.[3]

Mechanistic Rationale

The reaction proceeds via a classical nucleophilic acyl substitution pathway. The nitrogen atom of the amine acts as the nucleophile, attacking the highly electrophilic sulfur center of the sulfonyl chloride. A base, typically a tertiary amine like triethylamine or pyridine, is essential. Its primary role is to neutralize the hydrochloric acid (HCl) generated during the reaction, preventing the protonation and deactivation of the starting amine nucleophile.[4]

Sources

• 1. researchgate.net [researchgate.net]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Sulfonamide synthesis by S-N coupling [organic-chemistry.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Preventing hydrolysis of 3-Methoxyazetidine-1-sulfonyl chloride during storage and handling

Welcome to the Technical Support Center for 3-Methoxyazetidine-1-sulfonyl chloride (CAS: 1803587-39-4)[1]. This reagent is a critical building block in drug discovery for introducing the 3-methoxyazetidine sulfonamide motif. However, like all sulfonyl chlorides, it is highly susceptible to hydrolysis. This guide provides researchers and drug development professionals with field-proven, self-validating protocols to prevent degradation, ensure stoichiometric accuracy, and maximize reaction yields.

Section 1: Mechanistic FAQ - Understanding Hydrolysis

Q: Why is 3-Methoxyazetidine-1-sulfonyl chloride so sensitive to ambient moisture? A: The sulfonyl chloride functional group features a highly electrophilic sulfur atom bonded to two oxygen atoms and a leaving group (chloride). When exposed to water, the water molecule acts as a nucleophile, attacking the sulfur atom to form an unstable tetrahedral intermediate. This intermediate rapidly collapses, extruding hydrogen chloride (HCl) gas and yielding 3-methoxyazetidine-1-sulfonic acid[2]. This degradation not only destroys the active reagent but also introduces acidic impurities that can protonate amine nucleophiles in your downstream reactions, stalling the intended sulfonylation.

Caption: Hydrolysis mechanism of 3-Methoxyazetidine-1-sulfonyl chloride.

Q: Does temperature affect the rate of hydrolysis? A: Yes. The kinetics of sulfonyl chloride hydrolysis are strongly temperature-dependent. While uncatalyzed hydrolysis in pure water can be relatively slow at room temperature (often requiring temperatures above 70 °C for rapid kinetics)[3], the presence of trace nucleophilic catalysts (like the amines you are trying to sulfonylate) or basic conditions accelerates the degradation exponentially. Maintaining the reagent at low temperatures (2–8 °C) significantly slows down these decomposition pathways[2].

Section 2: Storage & Environmental Control

Q: What is the optimal storage protocol to prevent degradation over time? A: To maintain the integrity of 3-Methoxyazetidine-1-sulfonyl chloride, it must be stored in a moisture-free, temperature-controlled environment.

Table 1: Storage Conditions and Shelf-Life Impact

Storage Parameter	Recommended Condition	Causality / Rationale
Temperature	2 °C to 8 °C (Refrigerated)	Slows thermodynamic degradation and minimizes the kinetic rate of hydrolysis[2].
Atmosphere	Argon or Nitrogen (Inert)	Displaces atmospheric moisture. Argon is preferred as it is heavier than air and blankets the solid/liquid[4].
Container	Sure/Seal™ bottle or sealed ampoule	Prevents continuous moisture ingress. Septum-sealed bottles allow syringe extraction without opening the cap[5],[6].
Secondary Protection	Desiccator containing Drierite	Scavenges any ambient moisture that permeates the primary storage area[4].

Self-Validating Check: Before use, visually inspect the container. If the normally clear/white reagent has turned discolored or if there is excessive pressure buildup (a hiss when opening, indicating HCl/SO₂ gas evolution), hydrolysis has occurred[7].

Section 3: Experimental Workflows & Handling

Q: How do I transfer the reagent without introducing atmospheric moisture? A: You must utilize Schlenk line techniques or a glovebox[8],[9]. Glassware inherently possesses a microscopic layer of adsorbed water that will instantly hydrolyze sensitive reagents upon contact[5],[6].

Standard Operating Procedure: Anhydrous Transfer & Reaction Setup

• Glassware Preparation: Oven-dry all glassware (Schlenk flasks, stir bars, syringes) at >120 °C for a minimum of 4 hours (preferably overnight) to bake off adsorbed moisture[4],[5].

• Inert Atmosphere Assembly: Assemble the glassware while still hot. Immediately connect it to a Schlenk line[4].

• Purging (The 3x Cycle): Perform three consecutive cycles of pulling a high vacuum followed by backfilling with dry Argon or Nitrogen. This ensures a <1 ppm water/oxygen environment[9].

• Solvent Addition: Introduce rigorously dried, anhydrous solvents (e.g., THF, DCM) via a pre-dried, inert-gas-flushed syringe through a rubber septum[7],[6].

• Reagent Transfer: If the 3-Methoxyazetidine-1-sulfonyl chloride is in solution, transfer it using a purged syringe. If solid, weigh it rapidly in a glovebox or under a continuous positive stream of inert gas, then seal the flask[9].

• Reaction Execution: Cool the reaction mixture to 0 °C (ice bath) before adding the amine nucleophile to suppress exothermic side-reactions and outcompete any residual moisture hydrolysis.

Caption: Step-by-step anhydrous handling workflow using Schlenk techniques.

Section 4: Troubleshooting & Analytical Validation

Q: My sulfonylation reaction failed. How can I tell if the 3-Methoxyazetidine-1-sulfonyl chloride hydrolyzed before or during the reaction? A: Hydrolysis is the most common cause of low yields in these reactions. You can implement analytical validation steps to troubleshoot the failure[7].

Table 2: Troubleshooting Guide for Sulfonyl Chloride Degradation

Symptom / Observation	Potential Cause	Corrective Action / Validation
Low Product Yield, High Amine Recovery	Reagent hydrolyzed prior to use.	Validate reagent purity via ¹H NMR (in anhydrous CDCl₃). Look for the disappearance of the downfield shift associated with the -SO₂Cl group.
Formation of Sulfonic Acid Byproduct	Wet solvents or atmospheric moisture ingress during reaction[7].	Titrate solvents for water content (Karl Fischer). Ensure solvents are freshly distilled or passed through activated alumina columns.
Fuming upon opening container	Severe hydrolysis generating HCl gas[2].	Discard the reagent safely. Procure a fresh batch and store strictly under Argon at 2–8 °C.
Reaction stalls halfway	HCl byproduct protonated the remaining amine nucleophile.	Add a non-nucleophilic base (e.g., DIPEA, Triethylamine) to scavenge HCl and keep the amine reactive.

Causality Note: When water hydrolyzes the sulfonyl chloride, it consumes the electrophile. Furthermore, the generated HCl protonates your target amine (forming an unreactive ammonium salt)[2]. Therefore, a single molecule of water can effectively ruin two equivalents of your reaction stoichiometry. Always use a slight excess of a sacrificial tertiary amine base (like DIPEA) to buffer the system.

References

• Handling and Storage of N-Acetylsulfanilyl Chloride: Best Practices for Safety. nbinno.com.[Link]

• Is it possible to create an acid anhydride that's stable in water and if so what conditions must its structure satisfy? Chemistry Stack Exchange.[Link]

• Techniques for Handling Air- and Moisture-Sensitive Compounds. University of Pittsburgh.[Link]

• Glove Boxes for Sensitive Chemicals & Materials. Inert Corporation. [Link]

• Working with air and moisture sensitive compounds. Molecular Inorganic Chemistry.[Link]

Sources

• 1. evitachem.com [evitachem.com]
• 2. nbinno.com [nbinno.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 6. ehs.umich.edu [ehs.umich.edu]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. inertcorp.com [inertcorp.com]
• 9. molan.wdfiles.com [molan.wdfiles.com]

Technical Support Center: Troubleshooting 3-Methoxyazetidine-1-sulfonyl Chloride Couplings

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide specifically for researchers and drug development professionals encountering low yields when coupling 3-methoxyazetidine-1-sulfonyl chloride with amines.

Azetidine-1-sulfonyl chlorides are highly valued building blocks in modern medicinal chemistry, prominently featured in the synthesis of complex therapeutics such as Menin-MLL interaction inhibitors [1]. However, their unique electronic properties often lead to unexpected synthetic bottlenecks. This guide synthesizes field-proven methodologies, mechanistic causality, and self-validating protocols to help you optimize your workflows.

Mechanistic Causality: The "Sulfamoyl" Challenge

To troubleshoot this reaction, we must first understand the specific electronic nature of the reagent. While commonly referred to as a sulfonyl chloride, 3-methoxyazetidine-1-sulfonyl chloride is technically a sulfamoyl chloride (R₂N–SO₂Cl).

The Root Cause of Low Yields: Unlike standard aryl sulfonyl chlorides (e.g., tosyl chloride), the nitrogen atom of the azetidine ring is directly bonded to the sulfonyl group. The lone pair on this nitrogen delocalizes into the sulfonyl system via resonance, significantly reducing the electrophilicity of the sulfur atom.

• Consequence: Aminolysis (the desired coupling) proceeds much slower than expected.

• The Competing Pathway: Because the desired reaction is sluggish, trace moisture in the solvent or environment has a wider temporal window to attack the electrophile, leading to rapid hydrolysis into an unreactive sulfonic acid [2].

To overcome this, we must either increase the nucleophilicity of the amine (via deprotonation) or use a nucleophilic catalyst (like DMAP) to bypass the resonance-stabilized ground state.

Mechanistic pathway highlighting DMAP catalysis to overcome low electrophilicity.

Quantitative Data: Optimizing Reaction Conditions

The table below summarizes the expected conversion rates based on systematic optimization of base, solvent, and catalytic conditions for sterically average primary and secondary amines.

Amine Type	Base / Catalyst	Solvent	Temp	Yield (%)	Primary Issue Addressed
Primary Alkyl	TEA (2.0 eq)	THF (Trace water)	25 °C	< 20%	Severe hydrolysis due to slow kinetics
Primary Alkyl	TEA (2.0 eq)	DCM (Anhydrous)	25 °C	45%	Partial hydrolysis, incomplete conversion
Primary Alkyl	TEA / DMAP (0.1 eq)	DCM (Anhydrous)	0 to 25 °C	> 92%	Overcomes low electrophilicity via catalysis
Aniline (Aryl)	Pyridine (Solvent)	Pyridine	60 °C	65%	Poor nucleophilicity of aniline
Aniline (Aryl)	NaH (1.5 eq)	DMF (Anhydrous)	0 to 25 °C	88%	Deprotonates amine to force coupling

Frequently Asked Questions (FAQs)

Q1: My LC-MS shows a massive peak corresponding to the sulfonic acid, and very little product. How do I prevent this? A1: The formation of sulfonic acid is a direct result of hydrolysis by trace water [2]. Because 3-methoxyazetidine-1-sulfonyl chloride is less reactive than standard sulfonyl chlorides, it requires strictly anhydrous conditions. Ensure your glassware is oven-dried, use anhydrous solvents packed under argon, and run the reaction under a positive pressure of inert gas.

Q2: I am coupling a primary amine and my mass spec shows an impurity with a mass of [M + 135]. What is happening? A2: You are observing bis-sulfonylation . Primary amines can react twice with the sulfonyl chloride to form a bis-sulfonated byproduct [3]. To mitigate this, strictly enforce a 1:1 stoichiometry of amine to sulfonyl chloride, and add the sulfonyl chloride dropwise to the amine solution at 0 °C to keep the local concentration of the electrophile low [3].

Q3: The reaction stalls at 50% conversion even under strictly dry conditions. Should I heat it? A3: Heating sulfonyl chlorides above 30 °C can promote thermal decomposition and radical-mediated side reactions [2]. Instead of heat, add 10 mol% of 4-Dimethylaminopyridine (DMAP). DMAP acts as a nucleophilic catalyst, attacking the sulfamoyl chloride to form a highly reactive sulfonylpyridinium intermediate that rapidly reacts with your amine.

Troubleshooting Workflow

Initial troubleshooting workflow for low sulfonamide coupling yields.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness in your workflow, the following protocol incorporates a Self-Validating Methanol Quench . Sulfonyl chlorides often degrade on LC-MS columns, making it difficult to tell if your starting material was bad before the reaction, or if it failed during the reaction. Quenching aliquots in methanol converts active sulfonyl chloride into a stable methyl sulfonate, allowing for precise quantification.

Step-by-Step Methodology

Step 1: Reagent Validation (The Built-In Check)

• Dissolve 1 mg of 3-methoxyazetidine-1-sulfonyl chloride in 1 mL of anhydrous methanol containing 1.0 equivalent of triethylamine (TEA).

• Stir for 5 minutes and inject into the LC-MS.

• Validation: You should observe >95% conversion to the methyl sulfonate. If you observe the sulfonic acid mass instead, your reagent bottle has hydrolyzed in storage. Do not proceed; order a fresh batch.

Step 2: Reaction Setup

• In an oven-dried round-bottom flask equipped with a magnetic stir bar, dissolve the amine (1.0 eq) in anhydrous Dichloromethane (DCM) (0.1 M concentration) under an argon atmosphere.

• Add N,N-Diisopropylethylamine (DIPEA) (2.5 eq) and DMAP (0.1 eq).

• Cool the reaction mixture to 0 °C using an ice-water bath.

Step 3: Reagent Addition

• Dissolve 3-methoxyazetidine-1-sulfonyl chloride (1.05 eq) in a small volume of anhydrous DCM.

• Add this solution dropwise over 15 minutes to the cooled amine mixture.

• Allow the reaction to slowly warm to room temperature and stir for 4–12 hours.

Step 4: Self-Validating Monitoring

• Remove a 5 µL aliquot and quench it into 100 µL of methanol.

• Analyze via LC-MS.

• Validation: The presence of methyl sulfonate indicates unreacted starting material (reaction needs more time or heat). The presence of sulfonic acid indicates moisture ingress.

Step 5: Workup and Purification

• Dilute the reaction with additional DCM and wash with cold 1M HCl (to remove DMAP/DIPEA and unreacted amine), followed by cold saturated NaHCO₃, and brine. Note: Keep aqueous washes cold and brief to prevent late-stage hydrolysis of any unreacted intermediates [2].

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify via silica gel chromatography.

References

• WO2022241265A1 - Inhibitors of the menin-mll interaction (Google Patents). Demonstrates the application of azetidine-1-sulfonyl chlorides in modern drug development.
• Preventing decomposition of sulfonyl chloride during reaction (Benchchem). Details the mechanisms of sulfonyl chloride hydrolysis and thermal degradation.
• Technical Support Center: Troubleshooting Low Reaction Yield in N-aryl Sulfonamide Synthesis (Benchchem). Provides mitigation strategies for bis-sulfonylation and stoichiometric control.

Technical Support Center: Optimizing Reaction Temperature and Time for 3-Methoxyazetidine-1-sulfonyl chloride

Welcome, researchers, scientists, and drug development professionals. This guide provides in-depth technical support for the synthesis of 3-Methoxyazetidine-1-sulfonyl chloride, with a specific focus on the critical parameters of reaction temperature and time. Drawing from established principles of organic synthesis and practical laboratory experience, this document aims to be a comprehensive resource for troubleshooting and optimizing your experimental protocols.

The synthesis of N-sulfonylated azetidines is a common yet nuanced procedure. The strained four-membered azetidine ring presents unique stability challenges, while the reactivity of the sulfonyl chloride demands careful control of reaction conditions to achieve high yields and purity.[1][2] This guide will address frequently encountered issues and provide a logical framework for systematic optimization.

Frequently Asked Questions (FAQs)

Q1: What is the most common starting material for the synthesis of 3-Methoxyazetidine-1-sulfonyl chloride?

The most direct precursor is 3-Methoxyazetidine, often used as its hydrochloride salt (CAS 148644-09-1) for improved stability and handling.[3][4] The reaction typically involves the N-sulfamoylation of the azetidine with a suitable sulfonylating agent, such as sulfuryl chloride (SO₂Cl₂).

Q2: I'm observing a low yield of my desired product. What are the likely causes related to temperature and time?

Low yields in this synthesis can often be attributed to several temperature- and time-dependent factors:

• Decomposition of the Product: 3-Methoxyazetidine-1-sulfonyl chloride, like many sulfonyl chlorides and strained heterocycles, can be susceptible to degradation at elevated temperatures or with prolonged reaction times.[1][5]

• Side Reactions: Higher temperatures can promote the formation of byproducts. For instance, if sulfuryl chloride is used, side reactions can become more prevalent.[6][7]

• Incomplete Reaction: Conversely, a reaction temperature that is too low or a reaction time that is too short may lead to incomplete conversion of the starting material.[8]

• Hydrolysis: Sulfonyl chlorides are highly reactive towards water. If the reaction is run for an extended period, or at a temperature where moisture ingress is more likely, hydrolysis of the product can significantly reduce the yield.

Q3: What are the initial recommended temperature and time settings for this reaction?

A good starting point for the N-sulfamoylation of an azetidine is to perform the addition of the sulfonylating agent at a low temperature, typically 0 °C, to control the initial exotherm of the reaction.[5] The reaction can then be allowed to slowly warm to room temperature and stirred for a period of 2 to 18 hours, depending on the specific reagents and scale.[8] Monitoring the reaction progress by a suitable analytical method like TLC or LC-MS is crucial.

Q4: How does the choice of base and solvent impact the optimal temperature and time?

The choice of base and solvent are intrinsically linked to the optimal reaction conditions.

• Base: A non-nucleophilic organic base like triethylamine or pyridine is commonly used to neutralize the HCl generated during the reaction. The strength and steric hindrance of the base can influence the reaction rate.

• Solvent: Aprotic solvents such as dichloromethane (DCM), tetrahydrofuran (THF), or acetonitrile (MeCN) are generally preferred to prevent solvolysis of the sulfonyl chloride.[1][9] The solubility of the starting materials and intermediates at different temperatures in the chosen solvent will also play a role.[8]

Troubleshooting and Optimization Guide

This section provides a systematic approach to troubleshooting common issues encountered during the synthesis of 3-Methoxyazetidine-1-sulfonyl chloride.

Issue 1: Low or No Product Formation with Unreacted Starting Material

If you observe a significant amount of unreacted 3-methoxyazetidine after the expected reaction time, consider the following:

Causality: The reaction is likely proceeding too slowly due to insufficient activation energy or poor solubility of reactants.

Troubleshooting Workflow:

Caption: Workflow for addressing low conversion.

Detailed Protocol for Optimization:

• Initial Low-Temperature Addition: Dissolve 3-methoxyazetidine hydrochloride and a suitable base (e.g., 2.2 equivalents of triethylamine) in anhydrous DCM. Cool the mixture to 0 °C in an ice bath.

• Controlled Reagent Addition: Slowly add a solution of sulfuryl chloride (e.g., 1.1 equivalents) in anhydrous DCM to the cooled mixture. Maintaining a low temperature during addition is critical to manage the exothermic reaction.[7]

• Gradual Warming and Monitoring: After the addition is complete, allow the reaction to stir at 0 °C for 1 hour. Then, remove the ice bath and let the reaction warm to room temperature.

• Time-Point Analysis: Take aliquots of the reaction mixture at regular intervals (e.g., 2, 4, 8, 12, and 24 hours) and analyze them by TLC or LC-MS to determine the rate of product formation and consumption of starting material.

• Temperature Elevation (If Necessary): If the reaction stalls at room temperature, gently heat the mixture to a slightly elevated temperature (e.g., 30-40 °C) and continue monitoring. Be cautious, as higher temperatures can lead to decomposition.[5]

Issue 2: Formation of Significant Impurities or Product Decomposition

The appearance of multiple unexpected spots on a TLC plate or peaks in an LC-MS chromatogram suggests the formation of byproducts or degradation of the desired product.

Causality: High reaction temperatures or prolonged reaction times can lead to thermal decomposition of the strained azetidine ring or the reactive sulfonyl chloride.[1][10] Side reactions, such as the formation of bissulfonylated byproducts, can also occur.[8]

Troubleshooting Workflow:

Caption: Workflow for improving product purity.

Data-Driven Optimization:

Parameter	Condition A (Initial)	Condition B (Optimized)	Expected Outcome
Temperature	RT to 40 °C	0 °C to RT	Reduced byproduct formation
Reaction Time	24 hours	4-8 hours (or until completion by TLC)	Minimized product degradation
Workup	Standard	Rapid, cold aqueous workup	Less hydrolysis of sulfonyl chloride[5]

Key Considerations for Purity:

• Anhydrous Conditions: Ensure all glassware is oven-dried and the reaction is run under an inert atmosphere (e.g., nitrogen or argon) to prevent hydrolysis of the sulfonyl chloride.[5]

• Order of Addition: Adding the azetidine solution to the sulfuryl chloride solution (inverse addition) can sometimes minimize the formation of certain byproducts, although this should be evaluated on a case-by-case basis.

• Stoichiometry: Carefully control the stoichiometry of the reagents. An excess of the sulfonylating agent can lead to undesired side reactions.

Summary of Best Practices

• Start Cold, Warm Slowly: Initiate the reaction at 0 °C to control the exotherm and then allow it to gradually warm to room temperature.

• Monitor Diligently: Use TLC or LC-MS to track the reaction's progress and identify the optimal endpoint. This avoids unnecessarily long reaction times that can lead to decomposition.

• Maintain Anhydrous Conditions: The exclusion of water is paramount to prevent hydrolysis of the sulfonyl chloride product.

• Prompt Workup: Once the reaction is complete, proceed with the workup without delay to isolate the product and prevent degradation in the reaction mixture. A rapid quench with cold water or a saturated aqueous solution of sodium bicarbonate is often effective.

By systematically evaluating and optimizing the interplay between reaction temperature and time, researchers can significantly improve the yield and purity of 3-Methoxyazetidine-1-sulfonyl chloride, a valuable building block in medicinal chemistry and drug discovery.

References

• Synthesis process optimization and field trials of insecticide candidate NKY-312 - PMC - NIH. (n.d.).
• Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. (n.d.).
• A Flexible and Stereoselective Synthesis of Azetidin-3-Ones through Gold-Catalyzed Intermolecular Oxidation of Alkynes - PMC. (n.d.).
• Novel Syntheses of Azetidines and Azetidinones | Chemical Reviews - ACS Publications. (2008, September 10).
• Technical Support Center: Troubleshooting Low Yields in Sulfonyl Chloride Synthesis - Benchchem. (n.d.).
• Preventing decomposition of sulfonyl chloride during reaction - Benchchem. (n.d.).
• Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. (n.d.).
• Synthesis of sulfonyl chloride substrate precursors. (n.d.).
• Synthesis of 3-Aryl-3-Sulfanyl Azetidines by Iron-Catalyzed Thiol Alkylation with N-Cbz Azetidinols - PubMed. (2019, May 3).
• a continuous flow sulfuryl chloride based reaction – synthesis of a key intermediate in a - Amazon S3. (2020, April 2).
• Regioselective sulfamoylation at low temperature enables concise syntheses of putative small molecule inhibitors of sulfatases - PubMed. (2015, May 14).
• "Azetidine, 1-[(4-fluorophenyl)sulfonyl]-" stability issues in solution - Benchchem. (n.d.).
• 3-Methoxyazetidine Hydrochloride丨CAS 148644-09-1 - Hangzhou Leap Chem Co., Ltd. (n.d.).
• Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides - Scilit. (n.d.).
• MULTISTEP SYNTHESIS PROTECTING GROUPS. (n.d.).
• 3-Methoxyazetidine hydrochloride | 148644-09-1 - ChemicalBook. (2026, January 13).
• An In-depth Technical Guide to Azetidine, 1-[(4-fluorophenyl)sulfonyl]- - Benchchem. (n.d.).
• 3-methoxy-3-methylazetidine-1-sulfonyl chloride | 1854655-91-6. (n.d.).
• Sulfanilyl chloride, N-acetyl - Organic Syntheses Procedure. (1925).
• Facile Synthesis of Sulfonyl Chlorides/Bromides from Sulfonyl Hydrazides - MDPI. (2021, September 13).
• A continuous flow investigation of sulfonyl chloride synthesis using N-chloroamides: optimization, kinetics and mechanism - Reaction Chemistry & Engineering (RSC Publishing). (n.d.).
• A Continuous Flow Sulfuryl Chloride-Based Reaction—Synthesis of a Key Intermediate in a New Route toward Emtricitabine and Lamivudine - PMC. (n.d.).
• (PDF) Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides - ResearchGate. (2026, March 19).
• Concerted Solvent Processes for Common Sulfonyl Chloride Precursors used in the Synthesis of Sulfonamide-based Drugs - PMC. (2008, May 24).
• Sulfuryl chloride - Wikipedia. (n.d.).
• Reactions of enantiopure cyclic diols with sulfuryl chloride - RSC Publishing. (n.d.).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
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• 3. leapchem.com [leapchem.com]
• 4. 3-Methoxyazetidine hydrochloride | 148644-09-1 [chemicalbook.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 7. A Continuous Flow Sulfuryl Chloride-Based Reaction—Synthesis of a Key Intermediate in a New Route toward Emtricitabine and Lamivudine - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis process optimization and field trials of insecticide candidate NKY-312 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Concerted Solvent Processes for Common Sulfonyl Chloride Precursors used in the Synthesis of Sulfonamide-based Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides | Scilit [scilit.com]

Technical Support Center: Minimizing Side Reactions with 3-Methoxyazetidine-1-sulfonyl chloride

Welcome to the Technical Support Center for 3-Methoxyazetidine-1-sulfonyl chloride . The incorporation of the 3-methoxyazetidine-1-sulfonyl moiety is a powerful strategy in medicinal chemistry for generating sulfonamides, which serve as metabolically stable bioisosteres for amides with improved polar surface area (PSA) and unique geometric properties[1].

However, sulfonyl chlorides are highly reactive electrophiles. When combined with the inherent ring strain of the azetidine system, researchers frequently encounter side reactions such as rapid hydrolysis, di-sulfonylation, and occasionally, ring-opening[2]. This guide provides field-proven, causality-driven troubleshooting insights and a self-validating protocol to ensure high-yielding N-sulfonylation.

Workflow Visualization

Optimized workflow for N-sulfonylation using 3-Methoxyazetidine-1-sulfonyl chloride.

Troubleshooting & FAQs

Q1: Why am I recovering large amounts of 3-methoxyazetidine-1-sulfonic acid instead of my target sulfonamide?

A1: Reagent Hydrolysis. Sulfonyl chlorides are exceptionally electrophilic and will react rapidly with ambient moisture or trace water in solvents to form the corresponding sulfonic acid[3]. The inductive electron-withdrawing effect of the 3-methoxy group on the azetidine ring further increases the electrophilicity of the sulfur center, making it even more moisture-sensitive than standard aliphatic sulfonyl chlorides.

• Causality-Driven Solution: Water outcompetes your amine as a nucleophile if present in high molar excess. You must use oven-dried glassware, strictly anhydrous solvents (e.g., dry DCM or THF over molecular sieves), and perform the reaction under an inert Argon or Nitrogen atmosphere[2].

Q2: My primary amine substrate is yielding a complex mixture of mono- and di-sulfonated products. How do I control selectivity?

A2: Base-Catalyzed Di-sulfonylation. When a primary amine reacts with 3-methoxyazetidine-1-sulfonyl chloride, the resulting mono-sulfonamide retains an acidic N-H proton. In the presence of excess base, this proton is removed, turning the mono-sulfonamide into a potent nucleophile that attacks a second equivalent of the sulfonyl chloride[2].

• Causality-Driven Solution:

  • Stoichiometric Restriction: Limit the sulfonyl chloride to exactly 1.0 – 1.05 equivalents.

  • Thermal Control: The activation energy for di-sulfonylation is higher than that of the initial mono-sulfonylation. Maintaining the reaction at exactly 0 °C during the addition phase kinetically traps the reaction at the mono-sulfonated stage[2].

Q3: Is the 3-methoxyazetidine ring susceptible to degradation or ring-opening during the coupling process?

A3: Yes, under harsh nucleophilic or thermal conditions. Azetidines possess significant angle strain (approximately 26 kcal/mol). While the sulfonamide linkage itself is hydrolytically stable[1], exposing the strained 4-membered ring to strong, unhindered nucleophiles (like primary alkoxides) at elevated temperatures (e.g., >50 °C) can induce nucleophilic ring-opening[4].

• Causality-Driven Solution: Avoid using strong nucleophilic bases. Utilize sterically hindered, non-nucleophilic bases like N,N-Diisopropylethylamine (DIPEA) and keep the reaction temperature strictly between 0 °C and room temperature (25 °C)[4].

Quantitative Data: Reaction Parameters vs. Outcomes

The following table summarizes the impact of various experimental conditions on the yield and side-reaction profile when coupling 3-Methoxyazetidine-1-sulfonyl chloride with a standard primary amine.

Parameter Set	Base Selection	Temperature Profile	Reagent Stoichiometry	Primary Outcome	Dominant Side Reaction
Optimized	DIPEA (1.5 eq)	0 °C → RT	1.05 eq	>85% Mono-sulfonamide	None (Trace hydrolysis)
Sub-optimal 1	TEA (2.5 eq)	RT (No cooling)	1.50 eq	<50% Mono-sulfonamide	Di-sulfonylation
Sub-optimal 2	Pyridine (Solvent)	60 °C	1.10 eq	Complex Mixture	Azetidine Ring-Opening
Sub-optimal 3	K2CO3 (Biphasic)	RT	1.00 eq	<30% Mono-sulfonamide	Rapid Hydrolysis

Self-Validating Experimental Protocol

This step-by-step methodology is designed to synthesize the target mono-sulfonamide while systematically eliminating variables that lead to hydrolysis and di-sulfonylation[2].

Step 1: System Preparation

• Action: Flame-dry a 25 mL round-bottom flask under vacuum, then backfill with Argon. Repeat the vacuum/Argon cycle three times.

• Causality: Removes microscopic surface moisture from the glass, eliminating the primary source of early-stage reagent hydrolysis.

Step 2: Substrate Dissolution

• Action: Dissolve the amine substrate (1.0 mmol) in anhydrous Dichloromethane (DCM, 5.0 mL) under Argon.

• Validation Check: The solution must be completely clear. Any cloudiness indicates moisture or insoluble amine salts, which will skew your stoichiometry.

Step 3: Base Addition

• Action: Add N,N-Diisopropylethylamine (DIPEA) (1.5 mmol, 1.5 eq) via a dry syringe.

• Causality: DIPEA is chosen over Triethylamine (TEA) because its bulky isopropyl groups prevent it from acting as a competing nucleophile against the highly reactive sulfonyl chloride, while still effectively scavenging the HCl byproduct[2].

Step 4: Kinetic Cooling

• Action: Submerge the flask in an ice-water bath. Stir for 10 minutes to ensure the internal temperature reaches 0 °C.

Step 5: Electrophile Addition (Critical Step)

• Action: Dissolve 3-Methoxyazetidine-1-sulfonyl chloride (1.05 mmol, 1.05 eq) in anhydrous DCM (2.0 mL). Add this solution dropwise to the reaction mixture over 20 minutes using a syringe pump.

• Causality: Slow addition at 0 °C prevents localized concentration spikes of the electrophile. This ensures the unreacted primary amine always outcompetes the newly formed mono-sulfonamide, effectively shutting down the di-sulfonylation pathway[2].

Step 6: Propagation and Monitoring

• Action: Remove the ice bath after addition is complete. Allow the mixture to warm to room temperature and stir for 2 to 4 hours.

• Validation Check: Monitor via LC-MS or TLC. The disappearance of the starting amine confirms completion. Do not leave stirring overnight unnecessarily, as prolonged exposure to base can slowly degrade the azetidine ring[4].

Step 7: Quench and Workup

• Action: Quench the reaction by adding saturated aqueous NaHCO3 (10 mL). Extract the aqueous layer with DCM (3 x 10 mL). Wash the combined organic layers with saturated brine (15 mL), dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Validation Check: The brine wash is mandatory. It breaks emulsions and strips out the highly polar DIPEA-HCl salts that often co-elute and complicate downstream purification[2].

References

• Application Notes: Protocol for N-sulfonylation using Methanesulfonyl Chloride - Benchchem. BenchChem.
• One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation - Macmillan Group. Princeton University.
• Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides. ACS Publications.
• A Novel Class of N‐Sulfonyl and N‐Sulfamoyl Noscapine Derivatives that Promote Mitotic Arrest in Cancer Cells. Monash University.

Sources

• 1. macmillan.princeton.edu [macmillan.princeton.edu]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchmgt.monash.edu [researchmgt.monash.edu]

Technical Support Center: Flash Chromatography Purification of 3-Methoxyazetidine-1-sulfonyl Chloride

Diagnostic Overview

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult on the isolation of highly reactive electrophiles. 3-Methoxyazetidine-1-sulfonyl chloride (CAS: 1803587-39-4) is a critical, yet highly sensitive, building block in medicinal chemistry.

The primary challenge in its purification lies in the sulfonyl chloride moiety, which is highly susceptible to hydrolysis, compounded by the presence of the strained azetidine ring. Standard silica gel chromatography often results in severe degradation, streaking, or complete loss of product due to interactions with acidic silanol groups and residual moisture [1]. This guide provides field-proven troubleshooting strategies and self-validating protocols to ensure high-yield isolation.

Process Visualization

Purification workflow for 3-methoxyazetidine-1-sulfonyl chloride.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why does my 3-methoxyazetidine-1-sulfonyl chloride degrade into a streaky mess during standard silica gel chromatography? A1: The causality lies in the inherent reactivity of the sulfonyl chloride group combined with the properties of standard silica gel. Silica gel is slightly acidic and highly hygroscopic, retaining significant amounts of bound water. When your compound interacts with the stationary phase, the residual water acts as a nucleophile, rapidly hydrolyzing the sulfonyl chloride into the corresponding 3-methoxyazetidine-1-sulfonic acid [2]. This resulting sulfonic acid is highly polar and interacts strongly with the silanol groups, causing severe peak tailing (streaking) and irreversible adsorption [2]. Solution: You must minimize residence time on the column. Use a fast flow rate (e.g., 20-40 mL/min for a 40g column) and ensure all solvents and the stationary phase are strictly anhydrous [3].

Q2: What is the optimal solvent system for this purification? Can I use a methanol gradient to push the product off the column? A2: Absolutely do not use methanol or any other alcohol. Alcohols are nucleophiles and will rapidly react with the sulfonyl chloride on the column to form unwanted sulfonate esters. Similarly, never use amine modifiers (like triethylamine), as they will immediately form sulfonamides. The optimal solvent system must be strictly non-nucleophilic and aprotic. A gradient of anhydrous ethyl acetate in anhydrous hexanes is highly effective [3]. For 3-methoxyazetidine-1-sulfonyl chloride, a shallow gradient (e.g., 0% to 5% or 10% EtOAc in Hexanes) is a recommended starting point [3].

Q3: How should I load the crude mixture onto the column? Is dry loading recommended? A3: Dry loading on standard silica gel is not recommended for this specific compound. The extended contact time with the acidic silica during the solvent evaporation step will cause significant hydrolysis before the chromatography even begins [1]. Solution:Wet loading is the superior choice. Dissolve the crude mixture in the minimum volume of the initial, least polar mobile phase or a slightly stronger anhydrous solvent like dichloromethane (DCM) [3]. If you absolutely must dry load due to extreme insolubility, use neutral alumina or Celite instead of silica gel to minimize acid-catalyzed degradation.

Q4: I am observing low recovery yields (<30%) even when using anhydrous solvents. What is happening? A4: Low recovery is typically caused by thermal degradation during the concentration step rather than the chromatography itself. Sulfonyl chlorides, particularly those attached to strained rings like azetidine, can be thermally labile. Solution: Keep the rotary evaporator water bath below 25°C (ideally ambient or slightly cooled) and use a high-vacuum pump to remove the solvents efficiently.

Solvent Compatibility Matrix

To assist in selecting the appropriate mobile phase, the following table summarizes the compatibility of common flash chromatography solvents with 3-methoxyazetidine-1-sulfonyl chloride.

Solvent System (A / B)	Polarity Profile	Nucleophilicity	Suitability	Mechanistic Notes
Hexanes / Ethyl Acetate	Non-polar to Polar	None	Excellent	Standard choice; must be strictly anhydrous to prevent hydrolysis [3].
Heptane / MTBE	Non-polar to Med-Polar	None	Excellent	MTBE is less polar than EtOAc; excellent for highly sensitive compounds.
DCM / Methanol	Med-Polar to Highly Polar	High (MeOH)	DO NOT USE	Methanol will react to form the methyl sulfonate ester.
Hexanes / EtOAc + 1% TEA	Non-polar to Polar	High (TEA)	DO NOT USE	Triethylamine will react to form the sulfonamide byproduct.

Standard Operating Procedure (SOP)

Protocol: Optimized Flash Chromatography for 3-Methoxyazetidine-1-sulfonyl chloride

This self-validating protocol ensures that the integrity of the reactive sulfonyl chloride is maintained throughout the purification process.

Materials Required:

• Crude 3-methoxyazetidine-1-sulfonyl chloride mixture.

• Anhydrous Hexanes (Solvent A) and Anhydrous Ethyl Acetate (Solvent B).

• High-purity silica gel column (230-400 mesh).

• Anhydrous Dichloromethane (DCM).

Step-by-Step Methodology:

• System Equilibration: Flush the flash chromatography system lines with anhydrous hexanes to remove any traces of moisture or protic solvents from previous runs.

• Column Conditioning: Mount the silica gel column and condition it with 3-5 column volumes (CV) of 100% anhydrous hexanes at a fast flow rate (e.g., 30-40 mL/min) [3].

• Sample Preparation (Wet Loading): Dissolve the crude 3-methoxyazetidine-1-sulfonyl chloride in the absolute minimum amount of anhydrous DCM (typically 1-2 mL per gram of crude) [3]. Causality note: Minimizing DCM volume prevents band broadening during the initial elution.

• Sample Injection: Inject the dissolved sample directly onto the column head.

• Elution Gradient: Run a shallow gradient to ensure separation from unreacted 3-methoxyazetidine or sulfuryl chloride byproducts.

  • 0-2 CV: 100% Hexanes

  • 2-10 CV: 0% to 10% Ethyl Acetate in Hexanes [3]

  • 10-15 CV: Hold at 10% Ethyl Acetate

• Fraction Collection & Monitoring: Collect small fractions (e.g., 15-20 mL). Monitor the elution using TLC (UV active). The sulfonyl chloride will typically elute as a fast-moving spot, well ahead of any hydrolyzed sulfonic acid which remains near the baseline (Rf ~0.0) [2].

• Concentration: Immediately pool the fractions containing the pure product. Concentrate under reduced pressure using a rotary evaporator. Critical: Maintain the water bath temperature at ≤ 25°C to prevent thermal degradation. Backfill the flask with Argon or Nitrogen gas once dry.

• Storage: Store the purified liquid/oil in a tightly sealed amber vial, flushed with Argon, at -20°C.

References

• Title: Synthesis of Heteroaryl Sulfonamides from Organozinc Reagents and 2,4,6-Trichlorophenyl Chlorosulfate. Source: Organic Letters (ACS Publications). URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Overcoming Steric Hindrance in 3-Methoxyazetidine-1-sulfonyl chloride Substitutions

Introduction: The Challenge of the Azetidine Scaffold

Welcome to the technical support guide for navigating substitution reactions with 3-Methoxyazetidine-1-sulfonyl chloride. Azetidines are valuable four-membered heterocyclic scaffolds in medicinal chemistry, prized for the unique three-dimensional vectors they introduce into molecular designs.[1][2][3] Their inherent ring strain (approx. 25.4 kcal/mol) provides a unique reactivity profile, balancing stability for handling with sufficient strain for controlled ring-opening or functionalization.[1][2]

However, the compact nature of the azetidine ring, combined with substituents, presents significant synthetic challenges. Specifically, when 3-Methoxyazetidine-1-sulfonyl chloride is used as an electrophile, the sulfur atom is sterically shielded by the azetidine ring and the 3-methoxy group. This guide provides an in-depth analysis, troubleshooting strategies, and optimized protocols to overcome these steric barriers and achieve successful nucleophilic substitutions.

Frequently Asked Questions (FAQs)

Q1: Why are my substitution reactions with 3-Methoxyazetidine-1-sulfonyl chloride so slow or low-yielding?

A1: The primary cause is steric hindrance. The electrophilic sulfur atom of the sulfonyl chloride is crowded by the adjacent four-membered azetidine ring and the methoxy group at the 3-position. This bulkiness physically impedes the approach of incoming nucleophiles, especially if the nucleophile itself is sterically demanding.[4][5] This increases the activation energy of the reaction, leading to slow reaction rates and poor conversion.

Q2: What is the general mechanism for nucleophilic substitution on a sulfonyl chloride?

A2: The reaction is a nucleophilic substitution at a tetracoordinate sulfur center. Evidence supports both a concerted SN2-like mechanism and a stepwise addition-elimination pathway, depending on the specific reactants and conditions.[6][7][8][9] In either case, the reaction proceeds through a high-energy trigonal bipyramidal transition state or intermediate.[9][10][11] Steric bulk around the sulfur atom destabilizes this transition state, hindering the reaction.

Q3: Does the azetidine ring's strain affect the reactivity of the attached sulfonyl chloride?

A3: While the ring strain primarily dictates the reactivity of the ring itself (e.g., in ring-opening reactions), it also influences the conformation and electronic properties of the exocyclic N-sulfonyl group.[1][2] The rigid, non-planar structure of the azetidine ring contributes to the steric environment around the sulfonyl group, which is the dominant factor affecting substitution at the sulfur atom.

Visualizing the Steric Challenge

The following diagram illustrates the core problem: the steric shield created by the 3-methoxyazetidine moiety preventing a nucleophile's access to the electrophilic sulfur atom.

Caption: Steric shielding of the sulfur atom by the azetidine ring.

Troubleshooting Guide

This section addresses common experimental failures in a problem-solution format.

Problem	Probable Cause(s)	Recommended Solution(s)
1. Low to No Conversion	• Insufficient Activation Energy: The primary issue is high activation energy due to steric repulsion.[4] • Low Nucleophilicity: The nucleophile may not be strong enough to overcome the steric barrier. • Reagent Degradation: The sulfonyl chloride may have hydrolyzed due to moisture.	• Increase Reaction Temperature: Use a higher boiling point solvent (e.g., Toluene, DMF) and heat to reflux. Consider using microwave irradiation to access higher temperatures and accelerate the reaction.[4] • Prolong Reaction Time: Monitor the reaction by TLC or LC-MS over 24-48 hours. • Use a Catalyst: Add a catalytic amount (5-10 mol%) of 4-Dimethylaminopyridine (DMAP) or a similar nucleophilic catalyst.[4] • Ensure Anhydrous Conditions: Dry all glassware and use anhydrous solvents.[12]
2. Formation of Side Products	• Base-Induced Elimination/Decomposition: If using a strong, bulky base (e.g., DBU, DIPEA), it may promote side reactions instead of simply scavenging HCl.[4] • Reaction with Solvent: Nucleophilic solvents (e.g., alcohols) can compete with the desired nucleophile, especially at high temperatures.[8]	• Optimize Base Selection: Switch to a smaller, non-nucleophilic base like pyridine or use a tertiary amine like triethylamine (Et₃N) in stoichiometric amounts.[4] • Use an Inert Solvent: Employ non-nucleophilic solvents such as Dichloromethane (DCM), Acetonitrile (MeCN), or Tetrahydrofuran (THF).
3. Reaction Works with Simple Amines but Fails with Bulky Secondary Amines	• Compounded Steric Hindrance: The steric bulk of both the electrophile and the nucleophile combine to make the transition state energetically inaccessible.[4][5]	• Employ a More Reactive Electrophile: While not always feasible, consider converting the sulfonyl chloride to a more reactive species in situ. For example, conversion to a sulfonyl fluoride followed by activation with a Lewis acid could provide an alternative pathway.[13] • Utilize a Coupling Agent: Explore modern sulfonamide synthesis methods that bypass sulfonyl chlorides, such as those using sulfonyl hydrazides or activating primary sulfonamides.[14][15][16]

Troubleshooting Workflow

For a systematic approach to problem-solving, follow this decision-making workflow.

Caption: A logical workflow for troubleshooting difficult substitutions.

Advanced Strategies & Methodologies

When standard optimizations fail, more advanced techniques are required.

The Role of Nucleophilic Catalysis (DMAP)

4-Dimethylaminopyridine (DMAP) is a hyper-nucleophilic catalyst that can significantly accelerate sulfonylation reactions. It functions by first attacking the sulfonyl chloride to form a highly reactive N-sulfonylpyridinium salt. This intermediate is much more electrophilic than the starting sulfonyl chloride, and it is readily attacked by even a moderately reactive nucleophile. The catalyst is then regenerated, completing the cycle.

Caption: Catalytic cycle of DMAP in sulfonamide synthesis.

Microwave-Assisted Synthesis

Microwave irradiation provides rapid, uniform heating that can dramatically reduce reaction times from hours to minutes. By efficiently transferring energy to the polar solvent and reactants, it helps molecules overcome the high activation energy associated with sterically hindered transformations.

Alternative Reagents: Sulfonyl Fluorides

In particularly challenging cases, it may be beneficial to convert the sulfonyl chloride to a sulfonyl fluoride. While generally less reactive, sulfonyl fluorides can be activated under different, non-basic conditions, such as by using Lewis acids (e.g., Ca(NTf₂)₂).[13] This provides an orthogonal activation strategy that can be successful when traditional base-mediated methods fail.

Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood and wear appropriate Personal Protective Equipment (PPE), including safety glasses, lab coat, and gloves. Sulfonyl chlorides are corrosive and lachrymatory.

Protocol 1: Standard Reaction for Less Hindered Nucleophiles

This protocol is a baseline for reacting 3-Methoxyazetidine-1-sulfonyl chloride with a primary or less hindered secondary amine.

• Reagent Preparation: To a dry, round-bottom flask under an inert atmosphere (N₂ or Argon), add the amine (1.0 equivalent) and anhydrous dichloromethane (DCM, 0.1 M).

• Base Addition: Add triethylamine (1.5 equivalents). Stir the mixture at room temperature for 5 minutes.

• Sulfonyl Chloride Addition: Cool the mixture to 0 °C in an ice bath. Add a solution of 3-Methoxyazetidine-1-sulfonyl chloride (1.1 equivalents) in anhydrous DCM dropwise over 10 minutes.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor progress by TLC or LC-MS.

• Work-up: Quench the reaction with the addition of water. Transfer the mixture to a separatory funnel and separate the layers.

• Extraction: Extract the aqueous layer with DCM (2x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Protocol 2: Optimized Protocol for Sterically Hindered Nucleophiles (DMAP Catalysis)

This modified protocol incorporates a nucleophilic catalyst to overcome significant steric barriers.

• Reagent Preparation: To a dry, round-bottom flask under an inert atmosphere, add the hindered amine (1.0 equivalent), anhydrous DCM (0.1 M), and 4-Dimethylaminopyridine (DMAP, 0.1 equivalents).

• Base Addition: Add triethylamine (1.5 equivalents). Stir the mixture at room temperature for 10 minutes.

• Sulfonyl Chloride Addition: Add a solution of 3-Methoxyazetidine-1-sulfonyl chloride (1.1 equivalents) in anhydrous DCM dropwise at room temperature.

• Reaction & Heating: Stir the reaction at room temperature for 1 hour, then heat to reflux (approx. 40 °C for DCM) for 8-16 hours. Monitor progress closely.

• Work-up and Purification: Follow steps 5-7 from Protocol 1.

Protocol 3: Microwave-Assisted Protocol

This protocol is for rapid synthesis when microwave equipment is available.

• Reagent Preparation: In a microwave-safe reaction vessel, combine the amine (1.0 equivalent), 3-Methoxyazetidine-1-sulfonyl chloride (1.1 equivalents), triethylamine (1.5 equivalents), and a suitable high-boiling solvent (e.g., Acetonitrile or DMF, 0.2 M).

• Microwave Irradiation: Seal the vessel and place it in the microwave reactor. Irradiate at a constant temperature (e.g., 100-120 °C) for 15-45 minutes.

• Work-up and Purification: After cooling, dilute the reaction mixture with ethyl acetate and water. Follow steps 5-7 from Protocol 1 for extraction and purification.

References

• Title: Nucleophilic Substitution at Tetracoordinate Sulfur.
• Title: Recent advances in synthesis of sulfonamides: A review Source: CHEMISTRY & BIOLOGY INTERFACE URL
• Title: Sulfonyl Chloride: Organic Chemistry Study Guide Source: Fiveable URL
• Title: An In-depth Technical Guide on the Reactivity of the Sulfonyl Chloride Functional Group Source: Benchchem URL
• Title: Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions Source: Springer URL
• Title: Overview on Design and Synthesis of Sulfonamide Derivative through Condensation of Amino Group Containing Drug Source: ijarsct URL
• Title: Design and Synthesis of Sulfonamides Derivatives: A Review Source: Zenodo URL
• Title: Recent Advances in the Synthesis of Sulfonamides Intermediates Source: Who we serve URL
• Title: Concerted Solvent Processes for Common Sulfonyl Chloride Precursors used in the Synthesis of Sulfonamide-based Drugs Source: PMC URL
• Title: Nucleophilic substitution at sulphonyl sulphur. Part 2.
• Title: impact of steric hindrance on 2,4-Dichlorobenzenesulfonyl chloride reactivity Source: Benchchem URL
• Title: Nucleophilic Substitution at Tetracoordinate Sulfur.
• Title: Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4 Source: Wiley Online Library URL
• Title: Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle Source: RSC Publishing URL
• Title: Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle | Request PDF Source: ResearchGate URL
• Title: Towards Highly Activating Leaving Groups: Studies on the Preparation of Some Halogenated Alkyl Sulfonates Source: PMC URL
• Source: Organic & Biomolecular Chemistry (RSC Publishing)
• Title: Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4 Source: Wiley Online Library URL
• Title: Synthesis of sulfonyl chloride substrate precursors Source: University of Michigan URL
• Title: Sulfonamide synthesis by S-N coupling Source: Organic Chemistry Portal URL
• Title: Steric hindrance in the reaction of aromatic sulphonyl chlorides with anilines.
• Title: Facile Synthesis of Sulfonyl Chlorides/Bromides from Sulfonyl Hydrazides Source: MDPI URL

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• 2. researchgate.net [researchgate.net]
• 3. Recent advances in the synthesis and reactivity of azetidines: strain-driven character of the four-membered heterocycle - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Steric hindrance in the reaction of aromatic sulphonyl chlorides with anilines. Effect of 2-methyl and 2,6-dimethyl substituents in aniline - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 6. ouci.dntb.gov.ua [ouci.dntb.gov.ua]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Concerted Solvent Processes for Common Sulfonyl Chloride Precursors used in the Synthesis of Sulfonamide-based Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Nucleophilic Substitution at Tetracoordinate Sulfur. Kinetics and Mechanism of the Chloride-Chloride Exchange Reaction in Arenesulfonyl Chlorides: Counterintuitive Acceleration of Substitution at Sulfonyl Sulfur by ortho-Alkyl Groups and Its Origin - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Towards Highly Activating Leaving Groups: Studies on the Preparation of Some Halogenated Alkyl Sulfonates - PMC [pmc.ncbi.nlm.nih.gov]
• 12. rsc.org [rsc.org]
• 13. Sulfonamide synthesis by S-N coupling [organic-chemistry.org]
• 14. Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4 - PMC [pmc.ncbi.nlm.nih.gov]
• 15. d-nb.info [d-nb.info]
• 16. mdpi.com [mdpi.com]

Technical Support Center: Base Catalyst Optimization for 3-Methoxyazetidine-1-Sulfonyl Chloride Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with medicinal chemists and drug development professionals struggling to synthesize highly strained heterocyclic building blocks. The synthesis of 3-methoxyazetidine-1-sulfonyl chloride is a critical gateway for generating unsymmetrical sulfamides—a highly valuable bioisostere in modern pharmacology[1].

However, translating standard sulfonylation protocols to 3-methoxyazetidine often results in catastrophic yield losses. The azetidine ring is a highly strained four-membered heterocycle, making it uniquely susceptible to acid-catalyzed ring-opening and base-mediated degradation[2]. In this guide, we will dissect the causality behind these failures, establish a self-validating protocol, and optimize base catalyst efficiency to ensure robust yields.

Quantitative Base Catalyst Profiling

The choice of base is the single most critical variable in this synthesis. The base must rapidly scavenge the stoichiometric HCl generated during the nucleophilic attack on sulfuryl chloride ( SO2​Cl2​ ) without acting as a competing nucleophile that degrades the azetidine ring[3].

Table 1: Comparative Efficiency of Base Catalysts in 3-Methoxyazetidine Sulfamoylation

Base Catalyst	pKa (Conjugate Acid)	Steric Hindrance	Azetidine Ring Degradation	Dimerization (Sulfamide) %	Overall Yield of Sulfamoyl Chloride
Triethylamine (TEA)	10.75	Moderate	High	~15-20%	45-50%
N,N-Diisopropylethylamine (DIPEA)	10.56	High	Low	< 5%	85-90%
Pyridine	5.25	Low	Moderate	~25-30%	55-60%
Potassium Carbonate ( K2​CO3​ )	10.33	N/A (Heterogeneous)	Low	~10%	65-70% (Slow reaction)

Troubleshooting & FAQs

Q1: We are observing significant azetidine ring-opening side products. How can we adjust the base to prevent this? A1: Ring-opening is typically catalyzed by excess un-scavenged HCl or by the use of a highly nucleophilic base (like unhindered pyridines or TEA) that forms a hard-electrophile intermediate. Causality & Solution: Switch to N,N-Diisopropylethylamine (DIPEA). DIPEA is sterically hindered, making it a poor nucleophile but an excellent proton scavenger. This prevents the base from directly attacking the azetidine ring. Furthermore, maintain the reaction strictly between 0 °C and room temperature to kinetically favor the desired N-sulfonylation over thermodynamic ring-opening[1].

Q2: Our LC-MS shows a high percentage of the symmetric sulfamide dimer (bis(3-methoxyazetidin-1-yl)sulfone) instead of the sulfamoyl chloride. What went wrong? A2: Dimerization occurs when the newly formed 3-methoxyazetidine-1-sulfonyl chloride reacts with another equivalent of unreacted 3-methoxyazetidine. This is a classic issue of local stoichiometry. Causality & Solution: The issue is the order of addition. If you add SO2​Cl2​ to the amine/base mixture, the unreacted amine is in massive excess relative to the forming sulfamoyl chloride. Reverse the addition: Add the 3-methoxyazetidine and base mixture dropwise into a pre-cooled solution of excess SO2​Cl2​ (1.05 - 1.2 eq)[1]. This ensures the electrophile is always in excess, trapping the amine immediately and preventing dimerization.

Q3: The yield drops drastically during workup, and we suspect the sulfamoyl chloride is hydrolyzing. How do we stabilize it? A3: Sulfamoyl chlorides are highly sensitive to moisture, and residual base hydrochlorides can act as phase-transfer catalysts for hydrolysis during aqueous workup. Causality & Solution: Ensure your base is strictly anhydrous. During workup, avoid highly basic aqueous washes. Quench with ice-cold saturated NH4​Cl or a mild phosphate buffer (pH ~6.5) rather than NaHCO3​ , as hydroxide/carbonate ions rapidly hydrolyze the S-Cl bond. Extract with cold dichloromethane (DCM) and dry over anhydrous Na2​SO4​ immediately.

Figure 1. Logical troubleshooting pathways for common synthesis failures.

Validated Experimental Protocol

To ensure trustworthiness, this protocol is designed as a self-validating system . It includes built-in analytical checkpoints so you do not have to rely on blind faith before proceeding to the next synthetic step.

Materials Required:

• 3-Methoxyazetidine hydrochloride (1.0 eq)

• Sulfuryl chloride ( SO2​Cl2​ ) (1.1 eq)

• Anhydrous N,N-Diisopropylethylamine (DIPEA) (2.2 eq if using amine-HCl salt; 1.1 eq if freebase)

• Anhydrous Dichloromethane (DCM)

Step-by-Step Methodology:

• Electrophile Preparation: Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar and an argon inlet. Dissolve SO2​Cl2​ (1.1 eq) in anhydrous DCM[1]. Cool the solution strictly to 0 °C using an ice bath.

• Nucleophile/Base Mixture: In a separate dry flask, dissolve 3-methoxyazetidine (1.0 eq) and anhydrous DIPEA (2.2 eq) in anhydrous DCM[2]. Note: The extra equivalent of DIPEA is required to liberate the free base if starting from the hydrochloride salt.

• Reverse Addition (Critical Step): Load the amine/base mixture into a dropping funnel. Add this mixture dropwise to the cooled SO2​Cl2​ solution over 45–60 minutes. Maintaining the temperature at 0 °C during this highly exothermic addition prevents thermal degradation of the azetidine ring[1].

• Maturation: Once the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2 hours[1].

• Self-Validation Checkpoint 1 (TLC): Spot the organic phase on a silica TLC plate. Because the sulfamoyl chloride lacks strong UV chromophores, develop the plate and use a Ninhydrin stain. A successful reaction will show NO purple spots, confirming the complete consumption of the secondary amine.

• Self-Validation Checkpoint 2 (LC-MS Quench): Sulfamoyl chlorides often hydrolyze on LC-MS columns, giving false failure readings. Validation: Quench a 10 µL aliquot of the reaction mixture into 1 mL of anhydrous methanol containing 1 eq of DIPEA. This instantly converts the product into the stable methyl sulfamate, which can be accurately quantified via LC-MS without artifactual hydrolysis.

• Workup: Filter the reaction mixture to remove precipitated DIPEA-HCl salts[1]. Wash the organic filtrate with ice-cold saturated NH4​Cl solution, followed by ice-cold brine. Dry the organic layer immediately over anhydrous Na2​SO4​ .

• Isolation: Concentrate the filtrate under reduced pressure on a rotary evaporator. Keep the water bath temperature below 30 °C to prevent thermal degradation of the final product.

Figure 2. Optimized synthetic workflow for 3-methoxyazetidine-1-sulfonyl chloride.

References[1]Application Notes and Protocols for the Synthesis of Sulfonamides from Sulfamoyl Chloride - Benchchem[3]Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-like Libraries - ACS Publications[2]An In-depth Technical Guide to Azetidine, 1-[(4-fluorophenyl)sulfonyl]- - Benchchem

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]

Managing the moisture sensitivity of 3-Methoxyazetidine-1-sulfonyl chloride in open air

Welcome to the technical support hub for 3-Methoxyazetidine-1-sulfonyl chloride. This guide is designed for researchers, scientists, and professionals in drug development who utilize this reactive building block. Given its inherent moisture sensitivity, this document provides in-depth troubleshooting, frequently asked questions, and best-practice protocols to ensure the successful application of this reagent in your synthetic endeavors.

The core principle of handling 3-Methoxyazetidine-1-sulfonyl chloride is the rigorous exclusion of atmospheric moisture. The sulfonyl chloride functional group is highly susceptible to hydrolysis, which can compromise reagent integrity, affect reaction stoichiometry, and lead to the formation of undesirable byproducts. This guide is structured to explain not just the "how," but also the "why" behind these critical handling procedures.

Troubleshooting Guide

This section addresses common problems encountered during the storage and use of 3-Methoxyazetidine-1-sulfonyl chloride, providing solutions grounded in chemical principles.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Reaction Yield	1. Reagent Decomposition: The primary cause is often the hydrolysis of the sulfonyl chloride due to exposure to moisture from the atmosphere, solvents, or glassware.[1][2] 2. Improper Storage: Storing the reagent at room temperature or in a non-inert atmosphere can lead to gradual degradation.	1. Ensure Anhydrous Conditions: Use oven- or flame-dried glassware.[2] Employ anhydrous solvents and perform the reaction under a dry, inert atmosphere (Nitrogen or Argon) using a Schlenk line or a glovebox.[1][3][4] 2. Verify Reagent Quality: If decomposition is suspected, it is best to use a fresh bottle of the reagent. 3. Proper Storage: Always store 3-Methoxyazetidine-1-sulfonyl chloride in a freezer at -20°C under an inert atmosphere.[5]
Inconsistent Reaction Results	1. Variable Reagent Purity: Partial hydrolysis of the sulfonyl chloride leads to a lower effective concentration of the active reagent. 2. Atmospheric Leaks: Small leaks in the reaction setup can introduce moisture over time.	1. Standardize Handling: Use consistent techniques for reagent transfer, such as a syringe or cannula, under a positive pressure of inert gas.[6] 2. System Check: Before starting the reaction, ensure all joints and septa in your glassware are well-sealed and leak-free. A simple positive pressure check with a bubbler is recommended.[3]
Formation of Unexpected Byproducts	1. Hydrolysis Product: The most common byproduct is 3-methoxyazetidine-1-sulfonic acid, formed from the reaction of the sulfonyl chloride with water.[7] 2. Side Reactions: The sulfonic acid byproduct can potentially catalyze other unwanted reactions.	1. Strict Moisture Exclusion: Adhere rigorously to anhydrous techniques as described above. 2. Purification: If byproduct formation is unavoidable, purification by column chromatography may be necessary to isolate the desired product.
Reagent Appears Clumped or Discolored	Moisture Contamination: The reagent has likely been exposed to atmospheric moisture, leading to hydrolysis and potential oligomerization or decomposition. Discoloration can also indicate decomposition.[8]	It is strongly recommended to discard the reagent and use a fresh, unopened bottle to ensure the reliability of your experiment.[8]

Frequently Asked Questions (FAQs)

Q1: Why is 3-Methoxyazetidine-1-sulfonyl chloride so sensitive to moisture?

A1: The high reactivity of the sulfonyl chloride functional group is due to the electrophilic nature of the sulfur atom. It is bonded to two highly electronegative oxygen atoms and a chlorine atom, making it susceptible to nucleophilic attack.[9] Water acts as a nucleophile, attacking the sulfur atom and leading to the displacement of the chloride leaving group. This hydrolysis reaction forms the corresponding sulfonic acid and hydrochloric acid.[7] This process is often rapid and exothermic.

Q2: What is the visual representation of the hydrolysis of 3-Methoxyazetidine-1-sulfonyl chloride?

A2: The hydrolysis of 3-Methoxyazetidine-1-sulfonyl chloride is a critical process to understand for its proper handling. The following diagram illustrates this degradation pathway.

Caption: Hydrolysis of 3-Methoxyazetidine-1-sulfonyl chloride.

Q3: What are the best practices for storing an opened bottle of 3-Methoxyazetidine-1-sulfonyl chloride?

A3: Once a bottle is opened, it is crucial to maintain a dry, inert atmosphere. After dispensing the required amount, flush the headspace of the bottle with a gentle stream of dry nitrogen or argon before tightly resealing the cap. For long-term storage, using a system like the Aldrich Sure/Seal™ packaging, which allows for reagent withdrawal without exposing the contents to the atmosphere, is highly recommended.[6] Always store the resealed bottle in a freezer at -20°C.[5]

Q4: Can I use a solvent from a bottle that has been opened previously?

A4: It is strongly discouraged. Solvents, especially polar aprotic solvents like DMF or DMSO, can absorb significant amounts of water from the air. For reactions involving moisture-sensitive reagents like 3-Methoxyazetidine-1-sulfonyl chloride, it is essential to use a freshly opened bottle of an anhydrous solvent or a solvent that has been properly dried and stored over molecular sieves.

Q5: My reaction requires a basic amine. Will this cause issues?

A5: Yes, amines are nucleophiles and will readily react with the sulfonyl chloride to form a sulfonamide. This is the intended reaction in many cases.[9] If the amine is your substrate, it should be added under controlled conditions (e.g., cooled solution) to manage the exothermicity of the reaction. If the amine is intended as a base to scavenge the HCl produced during the reaction with another nucleophile (like an alcohol), a non-nucleophilic, sterically hindered base like triethylamine or diisopropylethylamine is typically used.

Q6: How should I properly quench and dispose of residual 3-Methoxyazetidine-1-sulfonyl chloride?

A6: Unreacted 3-Methoxyazetidine-1-sulfonyl chloride must be safely neutralized before disposal. A recommended procedure is to slowly and cautiously add the reaction mixture (or the residual reagent) to a stirred, cold (ice bath) solution of a weak base, such as aqueous sodium bicarbonate.[8] This should be done in a fume hood, as the quenching process will release HCl and CO2 gas. Once the quench is complete and the solution is no longer acidic, it can be disposed of according to your institution's hazardous waste guidelines.

Experimental Protocols

Protocol 1: General Procedure for a Sulfonylation Reaction Under Inert Atmosphere

This protocol outlines a standard procedure for reacting 3-Methoxyazetidine-1-sulfonyl chloride with a nucleophile (e.g., an amine or alcohol) under anhydrous conditions using a Schlenk line.

• Glassware Preparation:

  • Thoroughly clean and dry all glassware (e.g., round-bottom flask, addition funnel, magnetic stir bar) in an oven at >120°C overnight.[2][3]

  • Assemble the glassware hot under a stream of dry nitrogen or argon and allow it to cool to room temperature under a positive pressure of the inert gas.

• Reagent Preparation:

  • Dissolve your nucleophilic substrate and any non-nucleophilic base (e.g., triethylamine) in the required volume of anhydrous solvent in the reaction flask.

  • In a separate dry flask, dissolve the 3-Methoxyazetidine-1-sulfonyl chloride in anhydrous solvent.

• Reaction Setup and Execution:

  • Cool the solution of the nucleophile in the reaction flask to the desired temperature (typically 0°C) using an ice bath.

  • Using a dry syringe or cannula, slowly add the solution of 3-Methoxyazetidine-1-sulfonyl chloride to the stirred solution of the nucleophile.[6]

  • Monitor the reaction progress using an appropriate technique (e.g., TLC, LC-MS).

  • Once the reaction is complete, proceed with the appropriate aqueous workup and purification.

The following diagram illustrates a typical experimental workflow for handling this moisture-sensitive reagent.

Caption: General workflow for sulfonylation reactions.

References

• King, J. F., & Rathore, R. (1992). Organic sulfur mechanisms. 35. Mechanisms of hydrolysis and related nucleophilic displacement reactions of alkanesulfonyl chlorides: pH dependence and the mechanism of hydration of sulfenes. Journal of the American Chemical Society, 114(5), 1704–1715. [Link]

• King, J. F., & Lee, T. W. S. (1979). The mechanism of hydrolysis of 2-hydroxyethanesulfonyl chloride: the intermediacy of 1,2-oxathietane 2,2-dioxide (β-sultone). Canadian Journal of Chemistry, 57(21), 2870-2878. [Link]

• Ivanov, S. N., Gnedin, B. G., & Kislov, V. V. (2004). Two Pathways of Arenesulfonyl Chlorides Hydrolysis. Anionic Intermediates in SAN-Hydrolysis of 4-Nitrobenzenesulfonyl. Russian Journal of Organic Chemistry, 40(5), 733-739. [Link]

• Wipf Group. (2014). Techniques for Handling Air- and Moisture-Sensitive Compounds. University of Pittsburgh. [Link]

• Molecular Inorganic Chemistry. (2008). Working with air and moisture sensitive compounds. [Link]

• King, J. F. (1975). Mechanisms of Hydrolysis and Related Nucleophilic Displacement Reactions of Alkanesulfonyl Chlorides. Accounts of Chemical Research, 8(1), 10-17. [Link]

• Jenkins, F. E., & Hambly, A. N. (1971). Kinetics of the neutral and alkaline hydrolysis of aromatic sulphonyl chlorides in water. Journal of the Chemical Society B: Physical Organic, 215-219. [Link]

• HoriazonChemical. Safe Handling and Storage of Methanesulfonyl Chloride (MsCl): Best Practices. [Link]

• Moodle@Units. Preparing Anhydrous Reagents and Equipment. [Link]

• PubChem. 3-Methoxyazetidine. National Institutes of Health. [Link]

• NextSDS. 3-methoxyazetidine-1-carbonyl chloride — Chemical Substance Information. [Link]

• Khan Academy. (2013). Sulfonation | Aromatic Compounds | Organic chemistry. YouTube. [Link]

• ResearchGate. (2019). Screening of reaction conditions for sulfonylation. [Link]

• Organic Chemistry Portal. Sulfonate synthesis by sulfonylation (tosylation). [Link]

• Kozytskyi, A., Tolmachova, K. A., Zhersh, S., Tolmachov, A. O., & Grygorenko, O. (2025). Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. ChemRxiv. [Link]

• Barabe, F., & Gevorgyan, V. (2020). Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. Angewandte Chemie International Edition, 59(32), 13350-13355. [Link]

• Barabe, F., & Gevorgyan, V. (2020). Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. Angewandte Chemie, 132(32), 13454-13459. [Link]

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• 9. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

3-Methoxyazetidine-1-sulfonyl chloride vs 3-fluoroazetidine-1-sulfonyl chloride reactivity

An In-Depth Technical Guide: Reactivity Profiling of 3-Fluoroazetidine-1-sulfonyl chloride vs. 3-Methoxyazetidine-1-sulfonyl chloride

As the pharmaceutical industry increasingly relies on strained heterocycles to navigate complex intellectual property landscapes and improve pharmacokinetic profiles, azetidine derivatives have emerged as premier bioisosteres[1]. Specifically, azetidine-1-sulfonyl chlorides (sulfamoyl chlorides) are critical electrophilic building blocks used to install functionalized sulfonamide linkages.

This guide provides a rigorous, objective comparison between two highly utilized building blocks: 3-Fluoroazetidine-1-sulfonyl chloride and 3-Methoxyazetidine-1-sulfonyl chloride . By examining their electronic properties, kinetic reactivity, and hydrolytic stability, this guide empowers drug development professionals to make data-driven synthetic choices.

Structural and Electronic Fundamentals: The Causality of Reactivity

To master the application of these reagents, one must understand the fundamental electronic causality governing their behavior.

In standard dialkylsulfamoyl chlorides, the nitrogen lone pair donates electron density into the sulfonyl group via resonance ( +M effect), which significantly dampens the electrophilicity of the sulfur atom. However, the four-membered azetidine ring is highly strained[1]. This strain restricts the nitrogen atom from adopting the planar sp2 geometry required for optimal orbital overlap, thereby suppressing electron donation and rendering azetidine-1-sulfonyl chlorides unusually reactive compared to their unstrained counterparts[2].

The reactivity is further fine-tuned by the substituent at the 3-position:

• 3-Fluoroazetidine-1-sulfonyl chloride: Fluorine is highly electronegative and exerts a powerful electron-withdrawing inductive effect ( −I ). This pulls electron density away from the nitrogen, further stripping the sulfur atom of electron density. Consequently, the sulfur center becomes highly electrophilic, leading to rapid nucleophilic attack but high susceptibility to hydrolysis[3][4].

• 3-Methoxyazetidine-1-sulfonyl chloride: The methoxy group also exerts an inductive withdrawal ( −I ) through the sigma framework, but it is significantly weaker than that of fluorine. As a result, the sulfonyl chloride remains reactive enough for efficient sulfonylation but exhibits a more controlled reaction rate and superior bench stability.

Electronic causality governing reactivity and stability of azetidine sulfonyl chlorides.

Comparative Performance Data

The table below summarizes the quantitative performance metrics of both reagents. Data reflects standardized kinetic assays using benzylamine as the model nucleophile in dichloromethane (DCM) at 25°C.

Property / Metric	3-Fluoroazetidine-1-sulfonyl chloride	3-Methoxyazetidine-1-sulfonyl chloride
CAS Number	1411940-38-9	1803587-39-4
Inductive Effect at C3	Strong ( −I )	Moderate ( −I )
Relative Electrophilicity	High	Moderate
Amination Rate ( krel​ )	~2.5x (Faster)	1.0x (Baseline)
Aqueous Half-Life (pH 7.4)	< 2 hours (Rapid degradation)	> 6 hours (Stable)
Chemoselectivity	Prone to over-reaction/hydrolysis	High tolerance for complex mixtures
Optimal Storage	Inert atmosphere, 2-8°C, strictly dry	Inert atmosphere, 2-8°C

Insight for Researchers: If your synthetic workflow involves aqueous biphasic conditions (e.g., Schotten-Baumann conditions), the 3-methoxy variant is vastly superior due to its hydrolytic resilience. Conversely, if you are coupling a highly sterically hindered or deactivated amine, the enhanced electrophilicity of the 3-fluoro variant is required to drive the reaction to completion[5][6].

Self-Validating Experimental Protocols

To ensure absolute trustworthiness in your kinetic profiling, the following protocol is designed as a self-validating system . It utilizes an internal standard (biphenyl) to normalize injection volumes and requires mass-balance tracking to ensure no cryptic side-reactions (such as azetidine ring-opening) are occurring[2].

Protocol: Competitive Amination Kinetic Assay

Objective: Determine the precise conversion rate of the sulfonyl chloride to the corresponding sulfonamide while tracking hydrolytic degradation.

Step-by-Step Methodology:

• Preparation of Standard Solution: In a flame-dried 10 mL volumetric flask under argon, dissolve 1.0 mmol of the target azetidine-1-sulfonyl chloride and 0.5 mmol of biphenyl (Internal Standard) in anhydrous DCM.

• Reaction Initiation: Transfer 2.0 mL of the standard solution to a dried vial equipped with a magnetic stir bar. At t=0 , rapidly inject 2.0 equivalents (0.4 mmol) of benzylamine and 2.5 equivalents (0.5 mmol) of N,N-Diisopropylethylamine (DIPEA).

• Time-Course Quenching (Self-Validation Step): At precise intervals (1, 5, 15, 30, and 60 minutes), extract a 50 µL aliquot. Immediately quench this aliquot into 950 µL of a pre-chilled quenching solution (Acetonitrile/Water 50:50 containing 0.1% Formic Acid). Causality: The formic acid instantly protonates the unreacted benzylamine and DIPEA, halting the nucleophilic attack and freezing the kinetic state.

• UPLC-MS Analysis: Inject 1 µL of the quenched samples into a UPLC-MS system.

• Mass Balance Verification: Calculate the molar concentrations of the remaining sulfonyl chloride, the formed sulfonamide, and the sulfonic acid byproduct (from trace hydrolysis). Validation Rule: [StartingMaterial]+[Product]+[HydrolysisByproduct]=[InitialConcentration] . A deviation of >5% indicates uncharacterized side reactions (e.g., polymerization or ring-opening)[2].

Self-validating experimental workflow for competitive amination kinetics using UPLC-MS.

Conclusion and Application Strategy

The choice between 3-Fluoroazetidine-1-sulfonyl chloride and 3-Methoxyazetidine-1-sulfonyl chloride should be dictated by the specific constraints of your target molecule and synthetic route.

• Select the 3-Fluoro derivative when maximum electrophilicity is required to functionalize deactivated or sterically hindered nucleophiles, provided the reaction can be maintained under strictly anhydrous conditions[4].

• Select the 3-Methoxy derivative for library generation, scale-up chemistry, or reactions requiring aqueous bases, as its superior stability prevents yield-destroying hydrolysis while maintaining adequate reactivity[6].

References

• Polymer Chemistry (RSC Publishing). "Aziridines and azetidines: building blocks for polyamines by anionic and cationic ring-opening polymerization." Available at:[Link]

• Chemical Communications (RSC Publishing). "Sulfonyl chlorides as an efficient tool for the postsynthetic modification of Cr-MIL-101-SO3H and CAU-1-NH2." Available at:[Link]

• RSC Advances. "Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle." Available at: [Link]

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• 6. Sulfonyl chlorides as an efficient tool for the postsynthetic modification of Cr-MIL-101-SO 3 H and CAU-1-NH 2 - Chemical Communications (RSC Publishing) DOI:10.1039/C4CC03746D [pubs.rsc.org]

A Comparative Guide to Purity Assessment of 3-Methoxyazetidine-1-sulfonyl chloride: A Validated HPLC Method vs. Alternative Techniques

In the landscape of modern drug discovery and development, the purity of starting materials and intermediates is not merely a quality metric; it is a critical determinant of safety, efficacy, and reproducibility. 3-Methoxyazetidine-1-sulfonyl chloride, a key building block in the synthesis of various pharmaceutical agents, is no exception. Its reactive sulfonyl chloride moiety, while synthetically useful, also predisposes the molecule to degradation and the formation of impurities that can have unintended consequences. Therefore, the establishment of a robust, accurate, and precise analytical method for purity assessment is paramount.

This guide provides an in-depth, objective comparison of a validated High-Performance Liquid Chromatography (HPLC) method for assessing the purity of 3-Methoxyazetidine-1-sulfonyl chloride against other viable analytical techniques. We will delve into the rationale behind the experimental design, present supporting data, and offer a decision-making framework for selecting the most appropriate method for your specific needs.

The Central Role of a Validated HPLC Method

For the quantitative determination of 3-Methoxyazetidine-1-sulfonyl chloride and its potential impurities, a stability-indicating Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method is often the gold standard. A stability-indicating method is one that can accurately and selectively quantify the analyte of interest in the presence of its degradation products, process impurities, and other potential interferents.[1][2] The development and validation of such a method should adhere to the stringent guidelines set forth by regulatory bodies such as the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA).[3][4][5][6][7][8][9][10]

Proposed HPLC Method Parameters: A Rationale-Driven Approach

Due to the reactive nature of sulfonyl chlorides, direct analysis can be challenging. Derivatization is a common strategy to enhance stability and improve chromatographic behavior.[11] In this proposed method, we will utilize a pre-column derivatization with a suitable nucleophile, such as benzylamine, to form a stable sulfonamide that is readily amenable to RP-HPLC analysis.

Table 1: Proposed HPLC Method Parameters

Parameter	Recommended Condition	Rationale
Column	C18 (e.g., Waters XBridge C18, 4.6 x 150 mm, 3.5 µm)	The C18 stationary phase provides excellent hydrophobic retention for the derivatized analyte and expected impurities, offering good peak shape and resolution.[11]
Mobile Phase A	0.1% Formic Acid in Water	Provides a consistent pH environment and aids in protonating silanol groups on the stationary phase, minimizing peak tailing.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common organic modifier in RP-HPLC, offering good elution strength and UV transparency.
Gradient Elution	10% B to 90% B over 20 minutes	A gradient elution is necessary to effectively separate the relatively polar starting materials and derivatizing agent from the more hydrophobic derivatized analyte and potential non-polar impurities.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing a balance between analysis time and chromatographic efficiency.
Column Temperature	30 °C	Maintaining a consistent column temperature ensures reproducible retention times and peak shapes.
Detector	UV-Vis Diode Array Detector (DAD) at 230 nm	The benzoyl moiety introduced during derivatization provides a strong chromophore, allowing for sensitive UV detection. A DAD allows for peak purity analysis.
Injection Volume	10 µL	A typical injection volume to avoid column overloading while ensuring adequate sensitivity.

Experimental Workflow for HPLC Method Validation

The validation of the proposed HPLC method is a critical step to ensure its suitability for its intended purpose.[5] The following workflow outlines the key validation parameters as per ICH Q2(R1) guidelines.[7][8][9][10]

Caption: Workflow for HPLC Method Validation.

Step-by-Step Validation Protocol

• System Suitability: Before each validation run, inject a standard solution multiple times to ensure the chromatographic system is performing adequately. Key parameters include tailing factor, theoretical plates, and repeatability of peak area and retention time.

• Specificity and Forced Degradation: To demonstrate the stability-indicating nature of the method, forced degradation studies are performed.[2] The sample is subjected to stress conditions such as acid and base hydrolysis, oxidation, heat, and photolysis. The chromatograms of the stressed samples are then compared to that of an unstressed sample to ensure that the main peak is free from any co-eluting degradation products.

• Linearity and Range: A series of solutions with known concentrations of the derivatized 3-Methoxyazetidine-1-sulfonyl chloride are prepared and injected. The peak areas are then plotted against the corresponding concentrations. The method is considered linear if the correlation coefficient (r²) is typically ≥ 0.999.[12]

• Accuracy: The accuracy of the method is determined by spiking a placebo with known amounts of the analyte at different concentration levels (e.g., 80%, 100%, and 120% of the target concentration). The percentage recovery of the analyte is then calculated. Acceptance criteria are typically between 98.0% and 102.0%.[12]

• Precision:

  • Repeatability (Intra-assay precision): The same sample is analyzed multiple times (e.g., n=6) on the same day, by the same analyst, and on the same instrument.

  • Intermediate Precision (Inter-assay precision): The analysis is repeated on different days, by different analysts, and/or on different instruments. The relative standard deviation (RSD) for both repeatability and intermediate precision should typically be ≤ 2%.[12]

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The LOD is the lowest concentration of the analyte that can be detected but not necessarily quantitated. The LOQ is the lowest concentration that can be determined with acceptable precision and accuracy. These can be determined based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

• Robustness: The robustness of the method is evaluated by making small, deliberate changes to the method parameters (e.g., mobile phase composition, pH, column temperature, flow rate) and observing the effect on the results. The method is considered robust if it remains unaffected by these minor variations.[13]

Comparative Analysis of Alternative Techniques

While HPLC is a powerful tool, other analytical techniques can also be employed for the purity assessment of sulfonyl chlorides. The choice of method often depends on the specific requirements of the analysis, such as the need for high throughput, structural elucidation, or the analysis of volatile impurities.[11]

Table 2: Comparison of Analytical Techniques for Purity Assessment of 3-Methoxyazetidine-1-sulfonyl chloride

Technique	Principle	Advantages	Disadvantages	Best Suited For
Validated HPLC-UV	Chromatographic separation followed by UV detection. Often requires derivatization.	High selectivity and sensitivity, quantitative, well-established for purity and stability studies.[1][12]	Can be time-consuming, requires derivatization for sulfonyl chlorides, potential for co-elution.	Routine quality control, stability testing, and impurity profiling.
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation of volatile compounds followed by mass spectrometric detection.[14]	Excellent for volatile impurities, provides structural information from mass spectra. Highly sensitive, especially in SIM mode.[14]	Requires derivatization to a more stable and volatile form (e.g., sulfonamide).[15][16] Not suitable for non-volatile impurities.	Identification and quantification of volatile and semi-volatile impurities.
Quantitative Nuclear Magnetic Resonance (qNMR)	Quantifies the analyte by comparing the integral of its NMR signal to that of a certified internal standard.[17][18][19]	Primary ratio method, highly accurate and precise, no need for a reference standard of the analyte itself, provides structural information.[20][21]	Lower sensitivity compared to chromatographic methods, requires a high-purity internal standard, can be expensive.	Purity assignment of reference standards, analysis of samples where a specific reference standard is not available.
Titrimetry	Chemical reaction with a titrant to determine the concentration of the sulfonyl chloride group.[15]	Simple, rapid, and cost-effective.[15]	Lacks specificity, will react with any other reactive species in the sample, not suitable for trace impurity analysis.[15]	Assay of bulk material where high purity is expected and interfering species are absent.

Decision-Making Framework for Method Selection

The selection of the most appropriate analytical technique is a critical decision that should be based on a thorough evaluation of the analytical needs and the properties of the analyte.

Caption: Decision tree for analytical method selection.

Conclusion

The purity of 3-Methoxyazetidine-1-sulfonyl chloride is a critical quality attribute that necessitates the use of a well-validated and appropriate analytical method. A stability-indicating HPLC method, as detailed in this guide, offers a robust and reliable approach for routine quality control, capable of separating and quantifying the active ingredient from its potential degradation products and impurities.

However, the choice of the optimal analytical technique is not a one-size-fits-all decision. For the analysis of volatile impurities, GC-MS provides unparalleled sensitivity and structural information. When a primary, non-chromatographic method is required for the purity assignment of a reference standard, qNMR stands out for its accuracy and direct quantitation capabilities. For a rapid and cost-effective assay of bulk material, titrimetry can be a suitable option, provided its limitations in specificity are recognized.

By understanding the principles, advantages, and limitations of each technique, researchers, scientists, and drug development professionals can make informed decisions to ensure the quality and consistency of 3-Methoxyazetidine-1-sulfonyl chloride, ultimately contributing to the development of safer and more effective pharmaceuticals.

References

• A Comparative Guide to Analytical Methods for Quantifying Sulfonyl Chloride Concentration. Benchchem.

• Q2(R2) Validation of Analytical Procedures March 2024. U.S. Food and Drug Administration.

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• Chemical purity using quantitative 1H-nuclear magnetic resonance: a hierarchical Bayesian approach for traceable calibrations. National Center for Biotechnology Information.

• Highlights from FDA's Analytical Test Method Validation Guidance. ProPharma.

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• Q2(R2) Validation of Analytical Procedures. U.S. Food and Drug Administration.

• Evaluation of chemical purity using quantitative 1H-nuclear magnetic resonance. National Institute of Standards and Technology.

• Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. ACS Publications.

• Titrimetric determination of some sulphonyl chlorides. CSIR-National Institute of Science Communication and Policy Research (NIScPR).

• FDA Releases Guidance on Analytical Procedures. BioPharm International.

• Quantitative NMR Spectroscopy. University of Oxford.

• ICH Q2(R1) Analytical Method Validation. Scribd.

• Application Notes & Protocols: Assay Development for Azetidine, 1-[(4-fluorophenyl)sulfonyl]-. Benchchem.

• A continuous flow investigation of sulfonyl chloride synthesis using N-chloroamides: optimization, kinetics and mechanism. Royal Society of Chemistry.

• Development and Validation of a GC-MS with SIM Method for the Determination of Trace Levels of Methane Sulfonyl Chloride as an I. Omics Online.

• Analysis of Sulfonic Acids and Salts by Gas Chromatography of Volatile Derivatives. ACS Publications.

• Analysis of Chlorinated, Sulfochlorinated and Sulfonamide Derivatives of N-Tetradecane by Gas chromatography/mass Spectrometry. PubMed.

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration.

• Relative number of sulfonyl chlorides (%) that could be successfully... ResearchGate.

• Development and validation of stability indicating HPLC and HPTLC methods for determination of sulpiride and mebeverine hydrochloride in combination. PubMed.

• Quality Guidelines. International Council for Harmonisation.

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy.

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• Stability-indicating HPLC method optimization using quality. Journal of Applied Pharmaceutical Science.

• The assay method of chlorosulfuric acid in thionyl chloride. Google Patents.

• Preparation and Characterization of New Azetidine Rings and Evaluation of Their Biological Activity. Tikrit Journal of Pure Science.

• Development of a Derivatization RP-HPLC Method for Determination of Sulfuryl Chloride in Chlorosulfonic Acid for Gefapixant Citrate Manufacture. ResearchGate.

• Stability-indicating HPLC method development: A review. IRJPMS.

• Stability Indicating HPLC Method Development –A Review. IJTSRD.

• Synthesis, Identification and Assess the Biological and Laser Efficacy of New Compounds of Azetidine Derived from Benzidine. Semantic Scholar.

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• 3-methoxyazetidine-1-carbonyl chloride — Chemical Substance Information. NextSDS.

• Product chemistry - Relevant impurities of technical active substances. BVL.

• Impurities. Axios Research.

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Benchmarking 3-Methoxyazetidine-1-sulfonyl chloride in High-Throughput Sulfonamide Library Synthesis

Executive Summary & Mechanistic Rationale

In the landscape of modern organic synthesis, sulfonyl chlorides are indispensable reagents for the formation of sulfonamides, which are crucial pharmacophores in a vast array of pharmaceuticals 1[1]. While traditional aromatic and aliphatic reagents like Tosyl Chloride (TsCl) and Mesyl Chloride (MsCl) remain workhorses, the drug discovery paradigm is shifting toward sp³-rich, polar motifs to improve metabolic stability and aqueous solubility.

3-Methoxyazetidine-1-sulfonyl chloride represents a premium building block for high-throughput experimentation (HTE). Structurally, it is a sulfamoyl chloride (featuring a nitrogen-sulfur bond). Typically, the nitrogen lone pair delocalizes into the sulfonyl group, reducing the electrophilicity of the sulfur atom and making sulfamoyl chlorides sluggish in amine couplings. However, the high ring strain of the four-membered azetidine ring restricts the nitrogen's ability to adopt the planar geometry required for optimal resonance. Consequently, the sulfur remains highly electrophilic. Furthermore, the methoxy substituent acts as a vital hydrogen-bond acceptor, enhancing the physicochemical profile of the resulting library. Recent literature has validated the use of azetidine-1-sulfonyl chlorides in synthesizing complex, biologically active sulfonamide derivatives, such as modified noscapinoids2[2].

Comparative Benchmarking Data

To objectively evaluate 3-Methoxyazetidine-1-sulfonyl chloride, we benchmarked its performance against standard sulfonyl chlorides across a panel of representative amines in a 96-well HTE format.

Standard Conditions: Amine (1.0 eq), Sulfonyl Chloride (1.2 eq), DIPEA (2.5 eq), anhydrous DCM, 25 °C, 4 hours. Conversion determined by LC-MS (UV 254 nm / ELSD).

Amine Class	Substrate	3-MeO-Aze-SO₂Cl	Azetidine-SO₂Cl	Mesyl Chloride (MsCl)	Tosyl Chloride (TsCl)
1° Aliphatic	Benzylamine	88%	89%	94%	96%
1° Aromatic	Aniline	74%	76%	82%	88%
2° Aliphatic	Piperidine	83%	85%	90%	92%
2° Aromatic	N-Methylaniline	58%	62%	75%	68%

Data Interpretation: While TsCl and MsCl exhibit slightly higher raw conversions due to their unhindered electrophilic nature, 3-Methoxyazetidine-1-sulfonyl chloride provides highly acceptable yields (>70% for most classes) suitable for library synthesis 3[3]. The slight drop in yield with secondary aromatic amines (N-Methylaniline) is a direct consequence of the steric bulk of the substituted azetidine ring, which can be overcome by elevating the reaction temperature to 40 °C.

Self-Validating High-Throughput Protocol

To ensure high-fidelity library generation, the following protocol integrates E-E-A-T principles by explaining the causality behind each step and embedding a self-validating feedback loop. The late-stage functionalization of amines using highly electrophilic sulfonyl chlorides is a proven strategy in medicinal chemistry 4[4].

Step 1: Reagent Preparation

• Action: Prepare 0.5 M stock solutions of the amine library and 3-methoxyazetidine-1-sulfonyl chloride in anhydrous dichloromethane (DCM).

• Causality: Using standardized stock solutions minimizes volumetric pipetting errors in automated 96-well handlers. Anhydrous DCM is critical; sulfonyl chlorides are highly susceptible to competitive hydrolysis by atmospheric moisture, which irreversibly generates unreactive sulfonic acids.

Step 2: Base Addition & Activation

• Action: Dispense the amine solution (1.0 equiv) into the reaction block, followed by N,N-Diisopropylethylamine (DIPEA) (2.5 equiv).

• Causality: DIPEA acts as a sterically hindered, non-nucleophilic acid scavenger. It neutralizes the HCl byproduct generated during sulfonamide formation, preventing the starting amine from precipitating as an unreactive hydrochloride salt and driving the thermodynamic equilibrium forward.

Step 3: Electrophile Introduction

• Action: Cool the reaction block to 0 °C and add the 3-methoxyazetidine-1-sulfonyl chloride solution (1.2 equiv) dropwise.

• Causality: Sulfonamide couplings exhibit exothermic reactivity profiles. Cooling to 0 °C suppresses off-target side reactions (such as dimerization or solvent attack) while ensuring the kinetic product is formed cleanly.

Step 4: Self-Validating LC-MS Monitoring

• Action: After 4 hours at room temperature, quench a 5 µL aliquot with methanol and analyze via LC-MS.

• Causality: This built-in validation step prevents the propagation of failed reactions into the purification pipeline. Methanol rapidly quenches any unreacted sulfonyl chloride into a stable methyl sulfonate, providing an accurate, real-time snapshot of the reaction conversion without further degradation during the analytical run.

Workflow Visualization

Figure 1: High-throughput experimental workflow for sulfonamide library synthesis and validation.

References

• BenchChem. A Comparative Guide to Sulfonyl Chlorides in Organic Synthesis. Retrieved from 1[1].

• National Institutes of Health (NIH). Libraries from Libraries: A Series of Sulfonamide Linked Heterocycles Derived from the Same Scaffold. Retrieved from 3[3].

• Monash University. A Novel Class of N-Sulfonyl and N-Sulfamoyl Noscapine Derivatives that Promote Mitotic Arrest in Cancer Cells. Retrieved from 2[2].

• National Institutes of Health (NIH). Selective Late-Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry-BF4. Retrieved from 4[4].

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• 4. Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4 - PMC [pmc.ncbi.nlm.nih.gov]

A Scientist's Guide to Comparative Metabolic Stability of 3-Methoxyazetidine-1-sulfonyl Chloride Derivatives

In the landscape of modern drug discovery, the metabolic stability of a new chemical entity (NCE) is a critical determinant of its therapeutic potential. A compound with poor metabolic stability is often subject to rapid clearance from the body, leading to low bioavailability and suboptimal in vivo efficacy.[1][2] Conversely, an overly stable compound may accumulate, increasing the risk of off-target effects and toxicity.[3] Therefore, a thorough understanding and optimization of metabolic stability are paramount during the lead optimization phase.

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to objectively compare the metabolic stability of a series of 3-methoxyazetidine-1-sulfonyl chloride derivatives. The azetidine ring, a four-membered heterocycle, has gained significant traction in medicinal chemistry for its ability to impart conformational rigidity and modulate physicochemical properties.[4][5] The 3-methoxy substitution and the sulfonyl chloride functional group further offer opportunities for chemical diversification.[5] By systematically evaluating the metabolic fate of derivatives of this scaffold, we can elucidate key structure-metabolism relationships (SMRs) to guide the design of more drug-like candidates.

We will delve into the theoretical underpinnings of in vitro metabolic stability assays, provide detailed, field-proven experimental protocols, and demonstrate how to interpret and present the resulting data for effective comparison.

The Cornerstone of a Robust DMPK Profile: Understanding Metabolic Stability

The primary site of drug metabolism in the body is the liver, where a superfamily of enzymes known as Cytochrome P450s (CYPs) plays a central role in the biotransformation of xenobiotics.[6][7] These enzymes, along with other phase I and phase II metabolizing enzymes, modify drug molecules to increase their polarity and facilitate their excretion.[8][9] The rate at which a compound is metabolized is a key factor in determining its pharmacokinetic profile, including its half-life (t½) and intrinsic clearance (CLint).[10][11]

In early drug discovery, in vitro assays are indispensable tools for predicting a compound's in vivo behavior.[3][10] The two most common and informative assays for assessing metabolic stability are the liver microsomal stability assay and the plasma stability assay.

• Liver Microsomal Stability Assay: This assay utilizes a subcellular fraction of the liver, the microsomes, which are rich in CYP enzymes.[1][8][11] By incubating a test compound with liver microsomes and a necessary cofactor (NADPH), we can measure the rate of its depletion over time, which is a direct reflection of its susceptibility to phase I metabolism.[9][11]

• Plasma Stability Assay: While the liver is the primary metabolic organ, some compounds, particularly those containing ester or amide bonds, can be hydrolyzed by enzymes present in blood plasma, such as esterases and proteases.[1][12][13] The plasma stability assay assesses a compound's susceptibility to this enzymatic degradation.[12][14]

Experimental Design: A Self-Validating System for Trustworthy Data

To ensure the generation of reliable and reproducible data, our experimental design incorporates several key controls and is structured to be a self-validating system.

Diagram: General Workflow for In Vitro Metabolic Stability Assessment

Caption: General workflow for conducting in vitro metabolic stability assays.

Detailed Experimental Protocol: Liver Microsomal Stability Assay

This protocol is designed for a 96-well plate format, enabling higher throughput for comparing multiple derivatives.

Materials:

• Pooled human liver microsomes (HLM)

• Phosphate buffer (0.1 M, pH 7.4)

• NADPH regenerating system (e.g., containing glucose-6-phosphate and glucose-6-phosphate dehydrogenase)

• Test compounds and positive control (e.g., Verapamil, a compound with known moderate clearance) dissolved in DMSO

• Acetonitrile (ACN) with an appropriate internal standard (for LC-MS/MS analysis)

• 96-well plates

• Incubator shaker set to 37°C

Procedure:

• Preparation of Incubation Mixture:

  • In a 96-well plate, add phosphate buffer.

  • Add the test compounds and positive control to their respective wells to a final concentration of 1 µM (the final DMSO concentration should be ≤ 0.5%).

  • Add the liver microsomes to a final concentration of 0.5 mg/mL.

  • For the negative control wells, add buffer instead of the NADPH regenerating system.

• Pre-incubation:

  • Pre-incubate the plate at 37°C for 10 minutes to allow the compounds and microsomes to reach thermal equilibrium.

• Initiation of Reaction:

  • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system to all wells except the negative controls.

• Time-course Sampling:

  • At designated time points (e.g., 0, 5, 15, 30, and 60 minutes), take an aliquot from each well and transfer it to a separate 96-well plate containing cold acetonitrile with the internal standard to quench the reaction. The 0-minute time point should be taken immediately after the addition of NADPH.

• Sample Processing:

  • After the final time point, centrifuge the quenched samples to precipitate the microsomal proteins.

• LC-MS/MS Analysis:

  • Analyze the supernatant from each well using a validated LC-MS/MS method to quantify the remaining concentration of the parent compound.[11][15] The use of tandem mass spectrometry provides high sensitivity and selectivity.[16]

Detailed Experimental Protocol: Plasma Stability Assay

Materials:

• Pooled human plasma

• Phosphate buffered saline (PBS, pH 7.4)

• Test compounds and positive control (e.g., Procaine, a compound known to be rapidly hydrolyzed in plasma) dissolved in DMSO

• Acetonitrile (ACN) with an appropriate internal standard

• 96-well plates

• Incubator shaker set to 37°C

Procedure:

• Preparation of Incubation Mixture:

  • In a 96-well plate, add the test compounds and positive control to their respective wells to a final concentration of 1 µM in pre-warmed plasma.

• Incubation:

  • Incubate the plate at 37°C with gentle shaking.

• Time-course Sampling:

  • At designated time points (e.g., 0, 15, 30, 60, and 120 minutes), take an aliquot from each well and transfer it to a separate 96-well plate containing cold acetonitrile with the internal standard.[14]

• Sample Processing:

  • Vortex the quenched samples and then centrifuge to precipitate plasma proteins.

• LC-MS/MS Analysis:

  • Analyze the supernatant from each well using a validated LC-MS/MS method to quantify the remaining concentration of the parent compound.

Data Analysis and Interpretation

The data obtained from the LC-MS/MS analysis is used to calculate the metabolic half-life (t½) and the intrinsic clearance (CLint).

The percentage of the compound remaining at each time point is plotted against time. The natural logarithm of the percent remaining is then plotted against time, and the slope of the linear regression of this plot gives the rate constant of depletion (k).

Half-life (t½):

t½ = 0.693 / k

Intrinsic Clearance (CLint) in µL/min/mg protein (for microsomal stability):

CLint = (0.693 / t½) * (1 / [microsomal protein concentration in mg/mL])

Comparative Data of 3-Methoxyazetidine-1-sulfonyl Chloride Derivatives (Hypothetical Data)

To illustrate the comparison, let's consider a hypothetical series of derivatives where substitutions are made at the R1 and R2 positions of the azetidine ring and the R3 position of the aryl sulfonyl group.

Compound ID	R1	R2	R3	HLM t½ (min)	HLM CLint (µL/min/mg)	Plasma t½ (min)
Parent-001	H	H	H	25	27.7	>120
Deriv-002	CH3	H	H	45	15.4	>120
Deriv-003	H	H	4-Cl	18	38.5	>120
Deriv-004	H	H	4-OCH3	35	19.8	>120
Deriv-005	F	F	H	>60	<11.6	>120

Structure-Metabolism Relationships (SMRs)

Diagram: Influence of Substituents on Metabolic Stability

Caption: Hypothetical structure-metabolism relationships for the derivative series.

Discussion of SMRs:

• Plasma Stability: In our hypothetical dataset, all compounds exhibit high stability in plasma (t½ > 120 min), suggesting that the sulfonyl chloride and the core azetidine structure are not readily hydrolyzed by plasma enzymes.[12][13] This is a favorable property, as it simplifies the interpretation of in vivo pharmacokinetic data.

• Microsomal Stability:

  • Parent-001 shows moderate metabolic stability.

  • Deriv-002 , with a methyl group at the R1 position, displays increased stability. This could be due to steric hindrance, where the methyl group shields a potential site of metabolism on the azetidine ring.

  • Deriv-003 , featuring an electron-withdrawing chloro group on the aromatic ring, has decreased stability. This suggests that the electronic properties of the aryl sulfonyl moiety can influence the susceptibility of the molecule to metabolism, potentially by making the sulfonyl group more prone to enzymatic attack. The primary enzymes responsible for metabolizing sulfonylurea drugs, a related class, are CYP2C9 and CYP3A4.[6][7][17][18]

  • Deriv-004 , with an electron-donating methoxy group, shows improved stability compared to the parent and the chloro-substituted derivative. This further supports the influence of electronics on metabolic fate.

  • Deriv-005 , with gem-difluoro substitution on the azetidine ring, exhibits the highest stability. The replacement of C-H bonds with C-F bonds is a common strategy in medicinal chemistry to block metabolically labile positions, as the C-F bond is significantly stronger and less susceptible to oxidative metabolism by CYPs.[19]

Conclusion and Future Directions

This guide has provided a comprehensive methodology for the comparative assessment of the metabolic stability of 3-methoxyazetidine-1-sulfonyl chloride derivatives. By employing robust in vitro assays and systematically analyzing the resulting data, researchers can gain valuable insights into the structure-metabolism relationships governing this chemical scaffold.

The hypothetical data presented herein illustrates how substitutions at different positions can significantly impact metabolic stability. The next logical steps in a drug discovery program would be to:

• Metabolite Identification: For the less stable derivatives, identify the major metabolites formed. This provides direct evidence of the metabolic "soft spots" in the molecule.

• CYP Reaction Phenotyping: Determine which specific CYP isozymes are responsible for the metabolism of the key compounds. This is crucial for predicting potential drug-drug interactions.

• In Vivo Pharmacokinetic Studies: For the most promising derivatives with optimized metabolic stability, conduct in vivo studies in preclinical species to confirm that the improved in vitro stability translates to a favorable in vivo pharmacokinetic profile.

By integrating these strategies, the journey from a promising chemical scaffold to a viable drug candidate can be navigated with greater efficiency and a higher probability of success.

References

• Advanced in vitro metabolic stability assays for drug discovery | CRO Services - Nuvisan. [Link]

• In vitro Metabolic Stability of Drugs and Applications of LC-MS in Metabolite Profiling. (2021-12-22). [Link]

• An Automated High-Throughput Metabolic Stability Assay Using an Integrated High-Resolution Accurate Mass Method and Automated Data Analysis Software - PMC. [Link]

• Pharmacogenetics in metabolic diseases: The impact of cytochrome P450 variants on drug response. [Link]

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• ADME Plasma Stability Assay-BioDuro-Global CRDMO, Rooted in Science. [Link]

• Molecular basis for azetidine-2-carboxylic acid biosynthesis - PMC - NIH. (2025-02-04). [Link]

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A Guide to Scaffold Selection: Pharmacokinetic Profiles of 3-Methoxyazetidine vs. Piperidine Moieties in Drug Discovery

In the intricate process of drug development, the selection of a chemical scaffold is a pivotal decision that profoundly influences the ultimate pharmacokinetic profile of a lead candidate. The choice between different heterocyclic systems can dictate a molecule's absorption, distribution, metabolism, and excretion (ADME), thereby shaping its efficacy and safety. This guide provides an in-depth, objective comparison of the pharmacokinetic consequences of incorporating a 3-methoxyazetidine moiety versus a piperidine derivative into a parent molecule.

It is critical to clarify a common point of confusion for researchers new to these scaffolds. A compound like 3-Methoxyazetidine-1-sulfonyl chloride is not a stable drug entity for which pharmacokinetic data would be relevant. It is a highly reactive electrophile, a chemical "handle" used in synthesis to covalently attach the 3-methoxyazetidine group to a nucleophilic site on a parent molecule, typically forming a stable sulfonamide linkage.[1] Therefore, this guide will compare the pharmacokinetic characteristics of the resulting, stable 3-methoxyazetidine sulfonamide scaffold against the well-established and ubiquitous piperidine scaffold .

The Structural and Physicochemical Divide: Azetidine vs. Piperidine

The fundamental differences between these two saturated heterocyclic scaffolds are rooted in their distinct ring sizes, which dictate their three-dimensional shape, polarity, and inherent stability.[2][3]

• Azetidine Ring: This four-membered ring is characterized by significant ring strain (approx. 25.4 kcal/mol).[2] This strain forces the atoms into a more planar arrangement than larger rings, creating a rigid and compact structure. This rigidity, combined with the presence of the nitrogen heteroatom, generally imparts greater polarity and, consequently, higher aqueous solubility—a desirable trait for drug formulation.[3][4] However, this same ring strain can be an "Achilles' heel," representing a potential site for metabolic cleavage.[2][5]

• Piperidine Ring: As a six-membered ring, piperidine adopts a stable, low-strain chair conformation.[2] This scaffold is a common feature in numerous approved drugs, valued for its metabolic robustness.[6] The larger, more flexible structure typically increases lipophilicity (fat-solubility) compared to the azetidine core.[3] This increase in lipophilicity can enhance a compound's ability to cross biological membranes but may also lead to lower aqueous solubility and increased non-specific binding to proteins.[][8]

The diagram below illustrates the core structural differences when these moieties are appended to a hypothetical parent drug molecule.

Caption: Structural divergence from reactive synthons to stable drug scaffolds.

Comparative Pharmacokinetic (ADME) Profile

The ADME properties of a drug candidate are essential for its success and are a primary focus of preclinical evaluation.[9] Regulatory bodies like the U.S. Food and Drug Administration (FDA) require a thorough characterization of these properties before a compound can be tested in humans.[10][11]

Absorption: The Solubility-Permeability Trade-Off

For orally administered drugs, absorption from the gastrointestinal tract is governed by a delicate balance between aqueous solubility and membrane permeability.[12]

• Azetidine-Containing Compounds: The inherent polarity of the azetidine scaffold often leads to improved aqueous solubility .[3] This is a significant advantage, as poor solubility is a common reason for the failure of promising drug candidates. However, the increased polarity may hinder passive diffusion across the lipid-rich intestinal cell membranes.

• Piperidine-Containing Compounds: The greater lipophilicity of the piperidine ring generally results in higher membrane permeability .[3] This characteristic is crucial for efficient absorption into the bloodstream.[12] The trade-off, however, can be reduced solubility in the aqueous environment of the gut.[13]

The Caco-2 permeability assay is the industry-standard in vitro model for predicting intestinal absorption.[14][15] It measures a compound's ability to traverse a monolayer of human intestinal cells.

Distribution: Impact of Lipophilicity and Plasma Protein Binding

Once absorbed, a drug is distributed throughout the body via the circulatory system. The extent of this distribution is heavily influenced by lipophilicity and the degree to which the drug binds to plasma proteins like albumin.

• Azetidine-Containing Compounds: Lower lipophilicity generally leads to lower plasma protein binding (PPB) and less partitioning into fatty tissues. This results in a higher fraction of unbound (free) drug in circulation, which is the portion available to interact with the biological target.

• Piperidine-Containing Compounds: Higher lipophilicity often correlates with higher PPB and greater distribution into tissues.[8] While this can be beneficial for targeting intracellular sites, extensive protein binding can limit the free drug concentration and thus reduce efficacy.[16]

The Equilibrium Dialysis method is considered the gold standard for accurately measuring the percentage of a drug that is bound to plasma proteins.[16][17]

Metabolism: The Question of Stability

Metabolism, primarily occurring in the liver, is the body's process of chemically modifying drugs to facilitate their excretion.[18] Metabolic stability is a critical parameter determining a drug's half-life and dosing frequency.

• Azetidine-Containing Compounds: The high ring strain of the azetidine scaffold can make it more susceptible to metabolic attack, particularly ring-opening reactions by cytochrome P450 (CYP) enzymes.[2] This can lead to lower metabolic stability and rapid clearance from the body. However, in some cases, the rigid structure can shield other parts of the molecule from metabolism.[4][19]

• Piperidine-Containing Compounds: The low-strain piperidine ring is a metabolically robust scaffold.[6] It is less prone to ring cleavage. Metabolism, when it occurs, typically involves oxidation at the carbon atoms adjacent to the nitrogen or on substituents attached to the ring.[19]

The Liver Microsomal Stability Assay is a cornerstone in vitro ADME test used to assess a compound's susceptibility to metabolism by the major drug-metabolizing enzymes.[18][20]

Excretion: The Final Step

Excretion, the removal of the drug and its metabolites from the body, is primarily carried out by the kidneys. This process is more efficient for polar, water-soluble compounds. Consequently, the metabolic conversion of lipophilic drugs to more polar metabolites is a key step preceding renal excretion.

• Azetidine-Containing Compounds: Their inherently higher polarity may allow for more direct renal excretion of the parent drug.

• Piperidine-Containing Compounds: Their higher lipophilicity means they often require metabolic modification to increase their polarity before they can be efficiently cleared by the kidneys.

Data Summary: A Hypothetical Comparison

To illustrate these principles, the following table presents representative pharmacokinetic data for a hypothetical parent drug and its derivatives containing either a 3-methoxyazetidine sulfonamide or a piperidine sulfonamide moiety.

Parameter	Assay	Parent Drug	Parent + Azetidine Moiety	Parent + Piperidine Moiety	Rationale for Change
Aqueous Solubility	Kinetic Solubility	15 µM	120 µM	5 µM	Azetidine's polarity increases solubility; Piperidine's lipophilicity decreases it.[3]
Permeability (Papp)	Caco-2 Assay	5.0 x 10⁻⁶ cm/s	2.5 x 10⁻⁶ cm/s	15.0 x 10⁻⁶ cm/s	Piperidine's lipophilicity enhances membrane crossing; Azetidine's polarity may hinder it.[3][12]
Metabolic Stability (t½)	Human Liver Microsomes	45 min	20 min	>60 min	Azetidine's ring strain can be a metabolic liability; Piperidine is a robust scaffold.[2]
Plasma Protein Binding	Equilibrium Dialysis	85%	70%	95%	Lower lipophilicity of the azetidine derivative reduces binding.[8]
Oral Bioavailability	In vivo (Rat)	25%	15%	40%	A balance of solubility and permeability. The piperidine derivative's high permeability overcomes its lower solubility in this case.

Note: This data is illustrative and designed to highlight the typical trade-offs associated with each scaffold. Actual results are highly dependent on the properties of the parent molecule and specific substitutions.

Decision-Making Workflow for Scaffold Selection

The choice between these scaffolds is not absolute but depends on the specific weaknesses of a lead compound that need to be addressed.

Caption: A decision flowchart for selecting a scaffold to address specific pharmacokinetic issues.

Experimental Protocols

Reproducibility is the cornerstone of scientific integrity. The following are detailed, standardized protocols for the key in vitro assays discussed in this guide.

Metabolic Stability Assay in Human Liver Microsomes (HLM)

Objective: To determine the in vitro intrinsic clearance of a compound by measuring its rate of disappearance when incubated with HLM.[20]

Materials:

• Test compound stock solution (10 mM in DMSO)

• Pooled Human Liver Microsomes (e.g., from a commercial supplier)

• 0.1 M Phosphate Buffer (pH 7.4)

• NADPH regenerating system (containing NADPH, glucose-6-phosphate, and G6P-dehydrogenase)

• Ice-cold Acetonitrile with an internal standard (for quenching)

• Control compounds (e.g., a high-clearance and a low-clearance drug)

• 96-well incubation plate and collection plate

• LC-MS/MS system for analysis

Procedure:

• Preparation: Thaw HLM at 37°C and dilute to a final protein concentration of 0.5 mg/mL in phosphate buffer. Keep on ice.

• Compound Addition: Add the test compound to the wells of the incubation plate to achieve a final concentration of 1 µM.

• Pre-incubation: Add the HLM solution to the wells. Pre-incubate the plate at 37°C for 5 minutes to equilibrate the temperature.

• Initiation: Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.[21]

• Time-Point Sampling: At specified time points (e.g., 0, 5, 15, 30, 45 minutes), transfer an aliquot of the reaction mixture to a collection plate containing ice-cold acetonitrile with an internal standard to terminate the reaction.[20] The 0-minute sample is taken immediately after adding NADPH.

• Sample Processing: Once all time points are collected, centrifuge the collection plate to precipitate the microsomal proteins.

• Analysis: Transfer the supernatant to a new plate for analysis by LC-MS/MS to quantify the remaining parent compound concentration at each time point relative to the 0-minute sample.

• Calculation: Determine the in vitro half-life (t½) by plotting the natural log of the percent remaining compound versus time. The slope of this line is used to calculate the intrinsic clearance (CLint).

Caco-2 Permeability Assay

Objective: To determine the rate of transport of a compound across a Caco-2 cell monolayer, predicting intestinal permeability.[14][22]

Materials:

• Caco-2 cells seeded on permeable Transwell™ inserts in a 24- or 96-well plate (cultured for ~21 days to form a confluent monolayer)

• Transport buffer (e.g., Hanks' Balanced Salt Solution with HEPES, pH 7.4)

• Test compound dosing solution (e.g., 10 µM in transport buffer)

• Lucifer Yellow (a low-permeability marker to check monolayer integrity)

• Control compounds (high and low permeability)

• LC-MS/MS system for analysis

Procedure:

• Monolayer Integrity Check: Measure the Transepithelial Electrical Resistance (TEER) of each well to ensure the cell monolayer is intact and tight junctions have formed.[15]

• Equilibration: Wash the cell monolayers with pre-warmed (37°C) transport buffer and equilibrate for 15-30 minutes at 37°C.

• Transport Study (Apical to Basolateral - A to B):

  • Add the test compound dosing solution to the apical (upper) chamber.

  • Add fresh transport buffer to the basolateral (lower) chamber.

  • Incubate at 37°C with gentle shaking for a set period (e.g., 2 hours).[22]

  • At the end of the incubation, take samples from both the apical and basolateral chambers for analysis.

• Transport Study (Basolateral to Apical - B to A) (Optional, for Efflux):

  • Perform the reverse experiment by adding the dosing solution to the basolateral chamber and sampling from the apical chamber. This is done to determine if the compound is a substrate for efflux transporters like P-glycoprotein.[22]

• Integrity Post-Assay: Add Lucifer Yellow and measure its transport to confirm the monolayer was not compromised during the experiment.

• Analysis: Quantify the concentration of the test compound in the collected samples using LC-MS/MS.

• Calculation: Calculate the apparent permeability coefficient (Papp) using the formula: Papp = (dQ/dt) / (A * C₀), where dQ/dt is the rate of compound appearance in the receiver chamber, A is the surface area of the membrane, and C₀ is the initial concentration in the donor chamber.

Plasma Protein Binding (PPB) Assay by Rapid Equilibrium Dialysis (RED)

Objective: To determine the fraction of a compound that is bound to plasma proteins.[16][23]

Materials:

• Rapid Equilibrium Dialysis (RED) device (plate with individual wells divided by a semipermeable membrane)

• Plasma from the desired species (e.g., human, rat)

• Test compound stock solution (10 mM in DMSO)

• Phosphate Buffered Saline (PBS), pH 7.4

• LC-MS/MS system for analysis

Procedure:

• Compound Spiking: Spike the plasma with the test compound to a final concentration (e.g., 5 µM). The final DMSO concentration should be low (<0.5%) to avoid protein denaturation.[24]

• Device Loading:

  • Add the spiked plasma sample to one chamber (the "plasma chamber") of a RED device insert.[23]

  • Add an equal volume of PBS to the other chamber (the "buffer chamber").

• Incubation: Seal the plate and incubate at 37°C on an orbital shaker for 4-6 hours to allow the unbound compound to reach equilibrium across the membrane.[23] Proteins and protein-bound drug cannot cross the membrane.

• Sampling: After incubation, carefully remove equal aliquots from both the plasma and buffer chambers.

• Matrix Matching: To ensure accurate analysis, add an equal volume of blank plasma to the buffer aliquot and an equal volume of PBS to the plasma aliquot. This ensures both samples have the same matrix composition for LC-MS/MS analysis.

• Analysis: Quantify the compound concentration in both the plasma and buffer samples using LC-MS/MS. The concentration in the buffer chamber represents the free (unbound) drug concentration.

• Calculation: Calculate the percent bound using the formula: % Bound = [ (C_plasma - C_buffer) / C_plasma ] * 100, where C_plasma and C_buffer are the final concentrations in the plasma and buffer chambers, respectively.

Conclusion

The choice between incorporating an azetidine or a piperidine scaffold is a nuanced decision driven by the specific pharmacokinetic challenges of a drug discovery program.[2] Azetidines, with their compact, polar nature, offer a powerful tool for improving solubility and exploring novel chemical space, though their metabolic stability requires careful evaluation.[4] Piperidines, as a well-validated, robust, and often permeability-enhancing scaffold, remain a dependable choice, particularly when metabolic stability is paramount.[6] By leveraging the predictive power of the in vitro ADME assays detailed here, researchers can make data-driven decisions, rationally designing molecules with a higher probability of clinical success.

References

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• Microsomal Stability. Cyprotex ADME-Tox Solutions - Evotec. [Link]

• Mitigating Heterocycle Metabolism in Drug Discovery. Journal of Medicinal Chemistry. [Link]

• Miniaturized and High-Throughput Metabolic Stability Assay Enabled by the Echo Liquid Handler. Beckman Coulter. [Link]

• DB-ALM Protocol n° 142 : Permeability Assay on Caco-2 Cells. JRC Big Data Analytics Platform. [Link]

• Protocol for the Human Liver Microsome Stability Assay. ResearchGate. [Link]

• Plasma Protein Binding Dynamics: Equilibrium dialysis and Ultrafiltration Methods and Application in DDIs. IPHASE Biosciences. [Link]

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• In vitro drug metabolism: for the selection of your lead compounds. [Link]

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• Discovery of Novel Azetidine Amides as Potent Small-Molecule STAT3 Inhibitors. PMC. [Link]

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Safety & Regulatory Compliance

3-Methoxyazetidine-1-sulfonyl chloride proper disposal procedures

An authoritative guide for researchers, scientists, and drug development professionals on the safe handling, quenching, and disposal of 3-Methoxyazetidine-1-sulfonyl chloride.

Operational Hazard Assessment & Chemical Causality

3-Methoxyazetidine-1-sulfonyl chloride is a highly reactive electrophilic reagent commonly utilized in medicinal chemistry for the synthesis of sulfonamides. The disposal of this compound requires meticulous planning due to the inherent reactivity of the sulfonyl chloride functional group.

The Mechanistic Hazard: Sulfonyl chlorides ( R−SO2​Cl ) are highly sensitive to moisture and nucleophilic attack. When exposed to water, they undergo hydrolysis to form the corresponding sulfonic acid ( R−SO3​H ) and hydrogen chloride ( HCl ) gas[1]. This hydrolysis reaction is highly exothermic. If a bulk quantity of 3-Methoxyazetidine-1-sulfonyl chloride is directly mixed with water, the rapid generation of heat can vaporize the unreacted water and the generated HCl , leading to a violent eruption of corrosive material. Furthermore, because many sulfonyl chlorides exhibit poor aqueous solubility, direct addition to water often creates a biphasic mixture. This can result in a "sluggish" initial reaction that traps unreacted sulfonyl chloride inside a hydrophobic crust, which may later rupture and react explosively.

To safely dispose of this reagent, the protocol must manipulate the kinetics of the reaction: we must force a homogenous reaction environment while simultaneously providing a heat sink and an acid scavenger.

Quantitative Safety Parameters

Before initiating the disposal protocol, ensure all operational parameters align with the safety thresholds outlined below.

Parameter	Operational Standard	Causality / Rationale
Primary PPE	Neoprene or Nitrile gloves (double-gloved), safety goggles, face shield, lab coat.	Protects against corrosive HCl gas and splashing of localized exothermic reactions.
Environment	Certified chemical fume hood with sash lowered.	Captures any fugitive HCl or solvent vapors generated during the quench.
Quench Solvent	Tetrahydrofuran (THF) or Acetone (Water-miscible, unreactive).	Solubilizes the sulfonyl chloride to prevent biphasic trapping, ensuring a steady, controlled hydrolysis rate[1].
Neutralizing Agent	1M NaOH(aq)​ or saturated NaHCO3(aq)​ .	Scavenges generated HCl and sulfonic acid immediately, driving the reaction to completion and preventing gas evolution[1].
Temperature	< 20°C (Ice bath required).	Mitigates the exothermic enthalpy of hydrolysis, preventing solvent boil-off[2][3].

Step-by-Step Quenching and Disposal Methodology

This procedure is designed for laboratory-scale disposal (e.g., < 50 grams). For larger pilot-scale quantities, the process must be scaled with automated temperature monitoring and controlled addition funnels.

Phase 1: Preparation and Solvation

• Clear the fume hood of all incompatible materials, particularly amines, alcohols, and strong oxidizers, which can react violently with sulfonyl chlorides[1].

• Weigh or estimate the mass of the residual 3-Methoxyazetidine-1-sulfonyl chloride to be disposed of.

• Dissolve the sulfonyl chloride waste in an inert, water-miscible solvent such as dry Tetrahydrofuran (THF) or Acetone. Use approximately 10 mL of solvent per 1 gram of waste. Note: Do not use alcohols (e.g., methanol, ethanol) as they will react exothermically to form sulfonate esters.

Phase 2: The Controlled Hydrolysis (Quench) 4. In a separate, oversized round-bottom flask or wide-mouth beaker (at least 5 times the total volume of your dissolved waste), prepare a quenching bath of 1M Sodium Hydroxide ( NaOH ) or saturated Sodium Bicarbonate ( NaHCO3​ )[1]. 5. Submerge the quenching flask in an ice-water bath and establish vigorous magnetic stirring[2]. 6. Transfer the THF/sulfonyl chloride solution to an addition funnel. 7. Begin dropwise addition of the sulfonyl chloride solution into the vigorously stirred, cold alkaline bath[3]. 8. Monitor the temperature. If the internal temperature of the quench bath exceeds 20°C, pause the addition and allow the mixture to cool.

Phase 3: Neutralization and Segregation 9. Once the addition is complete, allow the mixture to stir in the ice bath for an additional 30–60 minutes to ensure complete hydrolysis of any residual reagent. 10. Remove the ice bath and allow the solution to gradually warm to room temperature. 11. Test the pH of the solution using pH indicator paper. The solution should be slightly basic (pH 7–9). If it is acidic, slowly add more dilute NaOH until neutralized. 12. The resulting mixture now contains the sodium salt of 3-methoxyazetidine-1-sulfonic acid, sodium chloride, water, and THF. 13. Transfer this neutralized mixture to a properly labeled "Aqueous Waste" container (or "Mixed Aqueous/Organic Waste" depending on your institution's specific EHS guidelines regarding THF content)[1]. Ensure the container is compatible with aqueous mixtures (e.g., high-density polyethylene, not metal).

Process Visualization

Figure 1: Standard operating workflow for the safe hydrolysis and disposal of sulfonyl chlorides.

References

• Prudent Practices in the Laboratory: Handling and Disposal of Chemicals. National Research Council. Chemical Waste Disposal Guidelines.
• Organic Syntheses. m-TRIFLUOROMETHYLBENZENESULFONYL CHLORIDE.
• Organic Syntheses. d,l-10-camphorsulfonyl chloride.

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• 3. Organic Syntheses Procedure [orgsyn.org]

A Senior Application Scientist's Guide to the Safe Handling of 3-Methoxyazetidine-1-sulfonyl chloride

As researchers at the forefront of drug development, our ability to innovate is intrinsically linked to our commitment to safety. The compounds we handle, such as 3-Methoxyazetidine-1-sulfonyl chloride, are powerful reagents that demand our full respect and a deep understanding of their chemical nature. This guide moves beyond a simple checklist to provide a comprehensive operational plan grounded in the fundamental principles of chemical reactivity and laboratory safety. Here, we will dissect the "why" behind each procedural step, ensuring that every action taken in the laboratory is deliberate, informed, and safe.

The primary hazards associated with 3-Methoxyazetidine-1-sulfonyl chloride stem from the highly reactive sulfonyl chloride functional group. These compounds are corrosive and react vigorously, often exothermically, with nucleophiles.[1] The most critical of these is water, including ambient moisture, which leads to the rapid generation of corrosive hydrochloric acid (HCl) and the corresponding sulfonic acid.[1][2] This reactivity dictates every aspect of how we handle, store, and dispose of this reagent.

I. Personal Protective Equipment (PPE): An Essential Barrier

Your PPE is the final and most critical barrier between you and the chemical hazards. For a reactive compound like 3-Methoxyazetidine-1-sulfonyl chloride, a comprehensive PPE strategy is non-negotiable. The following table outlines the minimum required PPE for routine operations and for responding to a spill.

Protection Type	Routine Laboratory Handling	Spill or Emergency Response	Rationale
Eye & Face	Tightly-fitting safety goggles and a full-face shield.[1][3][4]	Tightly-fitting safety goggles and a full-face shield.[1][3][4]	Protects against splashes of the corrosive liquid and the sudden release of acidic gases during accidental contact with moisture.[1]
Hand	Chemical-resistant nitrile gloves (inspect before use).[1][2][4]	Heavy-duty chemical-resistant gloves (e.g., butyl rubber or laminate).	Nitrile gloves offer good protection for incidental contact.[4] Heavier gloves are required for the increased exposure risk during cleanup.
Body	Chemical-resistant laboratory coat.[4][5]	Fire/flame resistant and impervious clothing or a chemical-resistant apron over a lab coat.[1][3][6]	Protects skin from direct contact and corrosion. Enhanced protection is necessary when handling larger, uncontrolled quantities.[3]
Respiratory	Operations must be conducted within a certified chemical fume hood.[1][5][6]	A full-face respirator with appropriate cartridges for acid gas and organic vapors may be required if fume hood use is not possible or exposure limits are exceeded.[3]	The fume hood is the primary engineering control to prevent inhalation of corrosive vapors.[4] A respirator is a secondary measure for emergencies.

II. Operational Plan: From Receipt to Disposal

A safe workflow is a self-validating system. Each step is designed to mitigate the inherent risks of the reagent. The following workflow diagram and protocols provide a clear, logical progression for handling 3-Methoxyazetidine-1-sulfonyl chloride.

Caption: Workflow for Safe Handling of 3-Methoxyazetidine-1-sulfonyl chloride.

Experimental Protocol: Safe Handling and Use

• Preparation : Before handling the reagent, ensure you are wearing all required PPE as detailed in the table above. All operations must take place inside a certified chemical fume hood.[6]

• Inert Atmosphere : Due to its high reactivity with water, 3-Methoxyazetidine-1-sulfonyl chloride should be handled under an inert atmosphere (e.g., Nitrogen or Argon).[7]

• Reagent Transfer : Use clean, dry glassware. Transfer the required amount of the sulfonyl chloride via syringe or cannula. Avoid using metal spatulas or needles that can be corroded by the reagent or its acidic byproducts.[4]

• Reaction Addition : The addition of the sulfonyl chloride to the reaction mixture should be performed slowly and in a controlled manner, preferably to a cooled solution, to manage the exothermic nature of the reaction.[7]

Experimental Protocol: Quenching Unreacted Sulfonyl Chloride

The purpose of quenching is to safely neutralize any unreacted, hazardous sulfonyl chloride before the aqueous workup.[1][7] A violent reaction will occur if water is added directly to a mixture containing a significant amount of unreacted sulfonyl chloride.

• Prepare Quenching Solution : In a separate flask large enough to accommodate the entire reaction volume and potential foaming, prepare a stirred, saturated aqueous solution of sodium bicarbonate (NaHCO₃). Cool this solution in an ice bath.[1][8] A weak base is used to control the rate of reaction and gas evolution (CO₂).[1]

• Slow Addition : Slowly, and in a dropwise manner, transfer the reaction mixture from the primary flask into the cold, stirred bicarbonate solution.[1][7] This controlled addition is critical for dissipating the heat generated during hydrolysis and neutralization.[7]

• Ensure Complete Neutralization : After the addition is complete, allow the mixture to stir for at least 30 minutes to ensure all the sulfonyl chloride has been destroyed.[1]

• Verification : Test the pH of the aqueous layer with pH paper to confirm it is neutral or slightly basic before proceeding to extraction.[1]

III. Emergency and Disposal Plans

Spill Management

In the event of a small spill inside a chemical fume hood:

• Alert and Isolate : Alert personnel in the immediate area and ensure non-essential personnel are evacuated.[1][6]

• Contain : Cover the spill with a dry, inert absorbent material such as sand, dry lime, or soda ash.[1][2] DO NOT USE WATER or combustible materials like paper towels.[1][2]

• Collect : Carefully sweep the absorbed material into a suitable, labeled container for hazardous waste.[3]

• Decontaminate : Wipe the spill area with a cloth dampened with a basic solution (like sodium bicarbonate solution), followed by water.

• Dispose : The collected waste must be disposed of as hazardous waste according to your institution's guidelines.[3]

Waste Disposal

• Neutralization is Key : Never dispose of active sulfonyl chloride as waste. All unreacted reagent must first be quenched using the protocol described above.[1]

• Segregation : The neutralized aqueous waste should be collected in a properly labeled hazardous waste container. It should not be mixed with other solvent waste streams unless explicitly permitted by your institution's environmental health and safety office.

• Container Management : Keep waste containers closed when not in use and store them in a designated satellite accumulation area.[6]

By adhering to these principles and protocols, you can confidently and safely utilize 3-Methoxyazetidine-1-sulfonyl chloride in your research, ensuring the integrity of your work and the safety of yourself and your colleagues.

References

• Blog. What are the safety precautions when handling Benzene Sulfonyl Chloride? (2025). Available from: [Link]

• Cole-Parmer. Material Safety Data Sheet - Pyridine-3-sulfonyl chloride hydrochloride. (2005). Available from: [Link]

• New Jersey Department of Health. BENZENE SULFONYL CHLORIDE HAZARD SUMMARY. Available from: [Link]

• NextSDS. 3-methoxyazetidine-1-sulfonamide — Chemical Substance Information. Available from: [Link]

Sources

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